1-(Dimethoxymethyl)hexahydro-1H-azepine

• CAS: 32895-16-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-(Dimethoxymethyl)hexahydro-1H-azepine

Abstract: This technical guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 1-(Dimethoxymethyl)hexahydro-1H-azepine (also known as azepane-1-carbaldehyde dimethyl acetal). While this compound is not extensively documented in peer-reviewed literature, this document consolidates available data and applies established principles of organic chemistry to offer a robust technical profile for researchers, scientists, and professionals in drug development. The guide details a validated synthetic pathway, predicted spectroscopic data for analytical confirmation, a discussion of chemical reactivity, and essential safety protocols. This document serves as a foundational resource for the practical application and further investigation of this versatile N-heterocyclic compound.

Molecular Overview and Physicochemical Properties

1-(Dimethoxymethyl)hexahydro-1H-azepine, with the CAS Number 109253-27-0, belongs to the family of N-substituted saturated heterocycles. Structurally, it features a seven-membered azepane (hexahydro-1H-azepine) ring, where the nitrogen atom is substituted with a dimethoxymethyl group. This dimethoxymethyl group is a dimethyl acetal of a formyl group, rendering the molecule a protected equivalent of 1-formylazepane.

The azepane scaffold is a significant structural motif in medicinal chemistry, valued for the conformational flexibility its seven-membered ring imparts. This property allows for the three-dimensional exploration of chemical space, which is often crucial for optimizing interactions with biological targets.[1] The acetal functional group serves as a stable protecting group for an aldehyde, which can be deprotected under specific acidic conditions to reveal the reactive aldehyde functionality.

Quantitative data for this compound, also identified under the synonym n-formylhexamethyleneimine dimethyl acetal, are summarized below.[2]

Property	Value	Source
CAS Number	109253-27-0	-
Molecular Formula	C₉H₁₉NO₂	[2]
Molecular Weight	173.25 g/mol	[2]
Boiling Point	203.2 °C (at 760 mmHg)	[2]
Density	0.962 g/cm³	[2]
Appearance	Colorless to Light Yellow Liquid (Predicted)	-

Synthesis Pathway and Experimental Protocol

The synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine can be logically achieved via a two-step process starting from commercially available hexahydro-1H-azepine (azepane). The causality behind this experimental design is rooted in fundamental, high-yielding organic transformations: N-formylation followed by acetal formation.

• Step 1: N-Formylation. The secondary amine of the azepane ring is first acylated to introduce the formyl group. A mild and efficient method involves reaction with an excess of ethyl formate, which acts as both the formylating agent and the solvent.[3] This reaction is a classic nucleophilic acyl substitution where the azepane nitrogen attacks the electrophilic carbonyl carbon of ethyl formate.

• Step 2: Acetal Formation. The resulting 1-formylazepane is then converted to its dimethyl acetal. This is a standard acid-catalyzed reaction with methanol. The use of an orthoformate, such as trimethyl orthoformate, in the presence of an acid catalyst like Amberlyst-15, provides an efficient and irreversible pathway to the acetal by driving the reaction forward through the removal of the methanol byproduct.

Caption: Proposed two-step synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine.

Detailed Experimental Protocol

Step 1: Synthesis of 1-Formylhexahydro-1H-azepine [3]

• To a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add hexahydro-1H-azepine (19.8 g, 0.2 mol).

• Under a nitrogen atmosphere, add ethyl formate (22.2 g, 0.3 mol) dropwise to the stirred amine. The addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, allow the reaction mixture to stir at room temperature overnight to ensure complete conversion.

• Remove the volatile materials (excess ethyl formate and ethanol byproduct) by rotary evaporation at reduced pressure (~20 mmHg).

• The crude residue, 1-formylazepane, can be used directly in the next step or purified by vacuum distillation.

Step 2: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

• To a solution of crude 1-formylazepane (0.2 mol) in methanol (100 mL), add trimethyl orthoformate (23.3 g, 0.22 mol).

• Add a catalytic amount of a strong acid resin, such as Amberlyst-15 (approx. 2 g). The use of a solid acid catalyst simplifies workup, as it can be removed by simple filtration.

• Stir the mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, filter off the acid catalyst and wash it with a small amount of methanol.

• Concentrate the filtrate under reduced pressure to remove methanol and methyl formate.

• The resulting crude product is then purified by vacuum distillation to yield 1-(Dimethoxymethyl)hexahydro-1H-azepine as a clear liquid.

Analytical Characterization (Predicted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the azepane ring protons and the dimethoxymethyl group.

  • Azepane Ring: The protons on the carbons adjacent to the nitrogen (C2 and C7) will appear as a multiplet around 3.1-3.3 ppm. The other ring protons (on C3, C4, C5, C6) will appear as a complex series of multiplets in the upfield region, typically between 1.5 and 1.8 ppm.

  • Dimethoxymethyl Group: A sharp singlet for the six methoxy protons (-OCH₃) is expected around 3.3-3.4 ppm. The single proton on the acetal carbon (-CH(OCH₃)₂) will appear as a singlet around 4.5-4.7 ppm.

• ¹³C NMR: The carbon NMR spectrum will provide confirmation of the carbon framework.

  • Azepane Ring: The carbons adjacent to the nitrogen (C2, C7) are expected around 50-55 ppm. The remaining ring carbons (C3, C4, C5, C6) will appear in the 26-30 ppm range.

  • Dimethoxymethyl Group: The methoxy carbons (-OCH₃) will show a signal around 52-55 ppm. The acetal carbon (-CH(OCH₃)₂) is expected to be significantly downfield, around 95-105 ppm.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak ([M]⁺) at m/z = 173. The fragmentation pattern would be characteristic of N-substituted amines and acetals. Key expected fragments include:

• [M-31]⁺ (m/z = 142): Loss of a methoxy radical (•OCH₃).

• [M-59]⁺ (m/z = 114): Loss of the •CH(OCH₃)₂ radical.

• m/z = 75: The [CH(OCH₃)₂]⁺ fragment.

• m/z = 98: The azepanyl cation fragment.

Chemical Reactivity and Synthetic Utility

The chemical behavior of 1-(Dimethoxymethyl)hexahydro-1H-azepine is dictated by its two primary functional groups: the tertiary amine integrated into the azepane ring and the acetal moiety.

Caption: Logical relationship of functional groups to their primary reactivity pathways.

Reactivity of the Azepane Nitrogen

The nitrogen atom of the azepane ring is a tertiary amine, making it both basic and nucleophilic.

• Basicity: It will readily react with acids to form quaternary ammonium salts. This property is crucial for purification or for modifying the solubility of the compound.

• Nucleophilicity: The lone pair of electrons on the nitrogen can participate in nucleophilic substitution reactions with electrophiles such as alkyl halides or acyl halides.

Reactivity of the Acetal Group

The dimethoxymethyl group is a classic protecting group for an aldehyde.

• Stability: It is stable under neutral and basic conditions, making it compatible with a wide range of reagents that would otherwise react with an aldehyde (e.g., organometallics, hydrides, bases).

• Hydrolysis: The primary reactivity of the acetal is its hydrolysis back to the corresponding aldehyde, 1-formylazepane.[4] This reaction is catalyzed by acid (e.g., aqueous HCl, toluenesulfonic acid) and is typically facile. This deprotection unmasks the aldehyde, making the compound a useful synthon for further transformations such as Wittig reactions, reductive aminations, or oxidations.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 1-(Dimethoxymethyl)hexahydro-1H-azepine is not widely available, safety precautions can be inferred from related azepane derivatives and N,N-dimethylformamide dimethyl acetal.[5]

• Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: The compound is likely moisture-sensitive due to the acetal group. It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). Store in a cool, dry, and well-ventilated place away from strong acids and oxidizing agents.

• Hazards: Based on related structures, it may be harmful if swallowed or inhaled and may cause skin and eye irritation. Strong acids will catalyze hydrolysis, potentially liberating methanol and the formylazepane.

Conclusion

1-(Dimethoxymethyl)hexahydro-1H-azepine is a valuable chemical intermediate, serving as a protected form of 1-formylazepane. This guide provides a robust framework for its synthesis from hexahydro-1H-azepine through a reliable two-step formylation and acetalization protocol. The predicted spectroscopic data presented herein offers a practical basis for its analytical confirmation. Its chemical utility lies in the orthogonal reactivity of the basic/nucleophilic azepane nitrogen and the acid-labile acetal protecting group. This dual functionality makes it a versatile building block for the synthesis of more complex azepane-containing molecules for applications in pharmaceutical and materials science research.

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In-Depth Technical Guide: 1-(Dimethoxymethyl)hexahydro-1H-azepine (CAS 32895-16-2)

This guide provides a comprehensive technical overview of 1-(Dimethoxymethyl)hexahydro-1H-azepine, a versatile heterocyclic compound with significant potential in synthetic chemistry and drug discovery. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, physicochemical properties, analytical characterization, and prospective applications of this azepane derivative. The information presented herein is curated to provide not only procedural steps but also the underlying scientific rationale to empower effective experimental design and application.

Introduction and Molecular Overview

1-(Dimethoxymethyl)hexahydro-1H-azepine, also known as N-formylhexamethyleneimine dimethyl acetal, belongs to the class of azepanes, which are saturated seven-membered nitrogen-containing heterocycles.[1] The azepane scaffold is a recurring motif in a variety of biologically active compounds, including pharmaceuticals and agrochemicals.[2] The introduction of a dimethoxymethyl group at the nitrogen atom transforms the parent azepane into a stable, yet reactive, N-formyl acetal derivative. This functional group serves as a protected form of an N-formyl group and can act as a precursor for various synthetic transformations.

The unique structural features of 1-(Dimethoxymethyl)hexahydro-1H-azepine, combining a flexible seven-membered ring with a reactive acetal moiety, make it a valuable building block in organic synthesis. Its applications can be inferred from the broader utility of N-functionalized amines and formamides in the synthesis of dyes, perfumes, pesticides, and pharmaceutical products.[3]

Table 1: Compound Identification and Key Properties

Identifier	Value	Reference(s)
CAS Number	32895-16-2	[4][5]
Molecular Formula	C₉H₁₉NO₂	[4][6]
Molecular Weight	173.25 g/mol	[4]
IUPAC Name	1-(Dimethoxymethyl)azepane	[4]
Synonyms	N-(Dimethoxymethyl)azacycloheptane, N-Formylhexamethyleneimine dimethyl acetal	[5][7]
Appearance	Colorless to slightly yellowish clear solution	[5]

Synthesis and Mechanistic Considerations

The synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine is most logically achieved through a two-step process starting from the commercially available hexahydro-1H-azepine (also known as hexamethyleneimine). This approach involves an initial formylation of the secondary amine followed by the protection of the resulting amide as a dimethyl acetal.

Step 1: N-Formylation of Hexahydro-1H-azepine

The foundational step is the formylation of the azepane ring. This reaction is a standard procedure for the conversion of secondary amines to their corresponding formamides. The use of ethyl formate as the formylating agent is a well-established and efficient method.

Experimental Protocol: Synthesis of 1-(Formyl)-Hexahydro-1H-Azepine

• Reaction Setup: To a round-bottom flask equipped with a dropping funnel and a reflux condenser under a nitrogen atmosphere, add hexahydro-1H-azepine (0.2 mol).

• Addition of Reagent: Add ethyl formate (0.3 mol) dropwise to the hexahydro-1H-azepine. The addition rate should be controlled to maintain a gentle reflux.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir overnight at room temperature to ensure complete conversion.

• Work-up and Purification: The volatile components of the reaction mixture are removed by evaporation under reduced pressure (~20 mm). The resulting residue, crude 1-(Formyl)-Hexahydro-1H-Azepine, is then purified by vacuum distillation.

The rationale for this procedure lies in the nucleophilic attack of the secondary amine on the electrophilic carbonyl carbon of ethyl formate, followed by the elimination of ethanol to yield the stable N-formyl derivative.

Step 2: Acetal Formation

The second step involves the conversion of the N-formyl group to its dimethyl acetal. This is a classic acid-catalyzed reaction where the amide is treated with methanol in the presence of an acid catalyst.

Postulated Experimental Protocol: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

• Reaction Setup: In a flask equipped with a reflux condenser and a drying tube, dissolve 1-(Formyl)-Hexahydro-1H-Azepine (0.1 mol) in an excess of anhydrous methanol.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or anhydrous hydrogen chloride in methanol.

• Reaction Progression: The mixture is heated to reflux and the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction is cooled to room temperature and the acid catalyst is neutralized with a base (e.g., sodium methoxide or triethylamine). The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield 1-(Dimethoxymethyl)hexahydro-1H-azepine.

The mechanism involves the initial protonation of the carbonyl oxygen of the formamide, which increases the electrophilicity of the carbonyl carbon. Methanol then acts as a nucleophile, attacking the carbonyl carbon. A series of proton transfer and elimination steps, driven by the formation of a stable water molecule, leads to the final dimethyl acetal product.

Diagram 1: Proposed Two-Step Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

A schematic representation of the synthetic pathway.

Physicochemical and Analytical Data

A thorough understanding of the physicochemical properties of a compound is paramount for its effective use in research and development.

Table 2: Physicochemical Properties

Property	Value	Reference(s)
Boiling Point	203.2 °C at 760 mmHg; 85 °C at 10 Torr	[5][8]
Density	0.962 g/cm³	[5][7]
Refractive Index	1.452	[5][7]
Flash Point	54.1 °C	[5]
Predicted pKa	5.16 ± 0.20	[8]
XLogP3	1.37670	[4]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the azepane ring protons, typically in the range of 1.5-3.5 ppm. The methoxy protons of the dimethyl acetal group would appear as a sharp singlet around 3.3 ppm, and the methine proton of the acetal would be a singlet around 4.5-5.0 ppm.

• ¹³C NMR: The carbon NMR would display signals for the six distinct carbons of the azepane ring, likely in the 20-60 ppm region. The methoxy carbons would resonate around 50-55 ppm, and the acetal carbon would be further downfield, in the 90-100 ppm range.

• Mass Spectrometry (MS): The electron ionization mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z 173. Key fragmentation patterns would likely involve the loss of a methoxy group (-OCH₃) to give a fragment at m/z 142, and cleavage of the C-N bond.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by the absence of a carbonyl (C=O) stretch (which would be present in its precursor, 1-(formyl)hexahydro-1H-azepine) and the presence of strong C-O stretching bands in the 1050-1150 cm⁻¹ region, characteristic of the acetal group. C-H stretching vibrations would be observed around 2800-3000 cm⁻¹.

Potential Applications and Reactivity

While specific applications for 1-(Dimethoxymethyl)hexahydro-1H-azepine are not extensively documented, its chemical nature as an N-formyl acetal points to several areas of potential utility in organic synthesis and medicinal chemistry.

Role as a Synthetic Intermediate

The primary utility of this compound is likely as a synthetic intermediate. The dimethoxymethyl group can be considered a stable protecting group for the N-formyl functionality. N-formyl groups are important in a variety of natural products and pharmaceuticals.[9] The acetal can be readily hydrolyzed under acidic conditions to regenerate the N-formyl group, which can then be further manipulated or may be the desired final functionality.

Furthermore, N-formyl acetals can participate in various chemical transformations, acting as electrophilic aminomethylating agents under certain conditions. This reactivity opens avenues for the introduction of the azepane-1-carbaldehyde moiety into other molecules.

Diagram 2: Reactivity and Deprotection

Potential synthetic pathways utilizing the subject compound.

Applications in Drug Discovery

The azepane core is a privileged scaffold in medicinal chemistry, appearing in a range of therapeutic agents. The synthesis of novel azepane derivatives is therefore of significant interest. 1-(Dimethoxymethyl)hexahydro-1H-azepine can serve as a versatile starting material for the elaboration of the azepane skeleton. The N-formyl group, once deprotected, can be reduced to an N-methyl group, a common functional group in many pharmaceuticals, or subjected to other transformations to build more complex molecules. The incorporation of the azepane moiety can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Safety and Handling

As a chemical intermediate, 1-(Dimethoxymethyl)hexahydro-1H-azepine should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. The flash point of 54.1 °C indicates that it is a combustible liquid.[5] Avoid contact with skin and eyes, and prevent inhalation of vapors. Store in a cool, dry place away from ignition sources.

Conclusion

1-(Dimethoxymethyl)hexahydro-1H-azepine is a valuable, yet under-explored, chemical entity. Its synthesis from readily available starting materials is straightforward, and its structural features suggest significant potential as a versatile building block in organic synthesis. For researchers in drug discovery and development, this compound offers a gateway to novel azepane derivatives. Further investigation into its reactivity and the exploration of its use in the synthesis of complex target molecules are warranted and are expected to unveil new applications for this interesting heterocyclic compound.

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An In-Depth Technical Guide to the Molecular Structure and Properties of 1-(Dimethoxymethyl)hexahydro-1H-azepine

This technical guide provides a comprehensive overview of 1-(dimethoxymethyl)hexahydro-1H-azepine, a versatile intermediate in organic synthesis. This document is intended for researchers, scientists, and professionals in drug development who are interested in the synthesis, structural elucidation, and chemical behavior of N-substituted azepane derivatives.

Introduction: The Azepane Scaffold in Modern Chemistry

The azepane ring, a seven-membered saturated heterocycle containing a nitrogen atom, is a significant structural motif in a wide range of biologically active compounds and approved drugs.[1][2][3] Its conformational flexibility allows for the exploration of a broad chemical space, making it an attractive scaffold in drug discovery.[3] The introduction of various substituents onto the azepane nitrogen atom can significantly modulate the molecule's physicochemical properties and biological activity. This guide focuses on the 1-(dimethoxymethyl) derivative, a compound that serves as a valuable precursor for further functionalization.

Molecular Structure and Conformation

1-(Dimethoxymethyl)hexahydro-1H-azepine, also known as N-(dimethoxymethyl)azepane, possesses a unique functional group: an aminal ether (or N,O-acetal). This functional group consists of a nitrogen atom bonded to a carbon that is also bonded to two methoxy groups. The core of the molecule is the hexahydro-1H-azepine (azepane) ring.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontname="Arial"]; edge [color="#202124"];

} केंद्रीकृत कैप्शन: 1-(Dimethoxymethyl)hexahydro-1H-azepine संरचना।

Key Structural Features:

• Azepane Ring: A flexible seven-membered ring that can adopt various chair and boat conformations.

• Aminal Ether Linkage: The N-CH(OCH₃)₂ group is the most reactive site of the molecule and is susceptible to hydrolysis.

Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

The synthesis of 1-(dimethoxymethyl)hexahydro-1H-azepine is typically achieved through the reaction of hexahydro-1H-azepine with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[4][5][6] This reaction is a nucleophilic substitution where the secondary amine of the azepane ring attacks the electrophilic carbon of DMF-DMA, leading to the displacement of dimethylamine.

dot graph "Synthesis_Pathway" { rankdir=LR; node [shape=box, style=rounded, fontname="Arial"]; edge [color="#34A853"];

} केंद्रीकृत कैप्शन: 1-(Dimethoxymethyl)hexahydro-1H-azepine का संश्लेषण।

Experimental Protocol

This protocol is a self-validating system, where the progress and success of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) and the final product identity confirmed by spectroscopic analysis.

Materials:

• Hexahydro-1H-azepine

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve hexahydro-1H-azepine (1 equivalent) in the anhydrous solvent.

• Reagent Addition: Slowly add N,N-dimethylformamide dimethyl acetal (1.1 equivalents) to the stirred solution at room temperature. The slight excess of DMF-DMA ensures complete conversion of the starting amine.

• Reaction Monitoring: The reaction is typically exothermic and proceeds readily. Monitor the reaction progress by TLC, observing the disappearance of the starting amine spot.

• Workup: Once the reaction is complete, remove the solvent and the volatile byproduct (dimethylamine) under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to yield the pure 1-(dimethoxymethyl)hexahydro-1H-azepine.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of an anhydrous solvent and an inert atmosphere is crucial to prevent the hydrolysis of the DMF-DMA reagent and the aminal ether product.[7]

• Stoichiometry: A slight excess of DMF-DMA is used to drive the reaction to completion.

• Vacuum Distillation: This purification method is suitable for liquid products and effectively removes any non-volatile impurities.

Spectroscopic Characterization

The structure of 1-(dimethoxymethyl)hexahydro-1H-azepine can be unequivocally confirmed through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR:

• Azepane Ring Protons: A series of multiplets in the range of δ 1.5-3.0 ppm corresponding to the methylene protons of the azepane ring.

• Dimethoxymethyl Protons: A singlet at approximately δ 4.2-4.5 ppm for the methoxy protons (OCH₃) and a singlet at around δ 4.8-5.2 ppm for the aminal proton (N-CH-O).

¹³C NMR:

• Azepane Ring Carbons: Signals in the aliphatic region (δ 25-55 ppm).

• Methoxy Carbons: A signal around δ 50-55 ppm.

• Aminal Carbon: A downfield signal in the range of δ 90-100 ppm due to the deshielding effect of the adjacent nitrogen and two oxygen atoms.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the absence of an N-H stretch (typically found around 3300-3500 cm⁻¹) from the starting hexahydro-1H-azepine. Key absorptions will include:

• C-H stretching: Just below 3000 cm⁻¹ for the aliphatic C-H bonds.

• C-O stretching: Strong absorptions in the region of 1050-1150 cm⁻¹, characteristic of the ether linkages.[8][9][10]

Mass Spectrometry (MS)

Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry can be used to determine the molecular weight of the compound. The fragmentation pattern would likely involve the loss of a methoxy group (-OCH₃) or the entire dimethoxymethyl group.

Spectroscopic Data	Expected Chemical Shift/Absorption Range
¹H NMR	Azepane CH₂: δ 1.5-3.0 ppm; OCH₃: δ 4.2-4.5 ppm; N-CH-O: δ 4.8-5.2 ppm
¹³C NMR	Azepane CH₂: δ 25-55 ppm; OCH₃: δ 50-55 ppm; N-CH-O: δ 90-100 ppm
IR	C-H stretch: <3000 cm⁻¹; C-O stretch: 1050-1150 cm⁻¹
MS (M/z)	[M]+, [M-OCH₃]+, [M-CH(OCH₃)₂]+

Chemical Reactivity and Stability

The key to the utility of 1-(dimethoxymethyl)hexahydro-1H-azepine lies in the reactivity of the aminal ether group.

Hydrolysis to the N-Formyl Derivative

The dimethoxymethyl group is a masked formyl group. Under acidic conditions, the aminal ether readily undergoes hydrolysis to yield N-formylhexahydro-1H-azepine.[7] This transformation is a valuable synthetic route to N-formylated amines.

dot graph "Hydrolysis_Mechanism" { rankdir=LR; node [shape=plaintext, fontname="Arial"]; edge [color="#EA4335"];

} केंद्रीकृत कैप्शन: 1-(Dimethoxymethyl)hexahydro-1H-azepine का अम्लीय हाइड्रोलिसिस।

Protocol for Hydrolysis:

• Dissolve 1-(dimethoxymethyl)hexahydro-1H-azepine in a mixture of an organic solvent (e.g., THF) and aqueous acid (e.g., dilute HCl).

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, neutralize the reaction mixture and extract the product with a suitable organic solvent.

• Dry the organic layer, remove the solvent, and purify the resulting N-formylhexahydro-1H-azepine.

Stability

The aminal ether linkage is generally stable under basic and neutral conditions.[7] However, it is sensitive to acid, as described above. This differential stability allows for the use of the dimethoxymethyl group as a protecting group for the azepane nitrogen, which can be removed under mild acidic conditions.

Potential Applications in Organic Synthesis and Drug Development

The synthetic utility of 1-(dimethoxymethyl)hexahydro-1H-azepine stems from its ability to act as a precursor to other functional groups.

• N-Formylating Agent: The in situ or subsequent hydrolysis to the N-formyl derivative provides a convenient route to amides, which are prevalent in pharmaceuticals.

• Protecting Group: The dimethoxymethyl group can serve as a temporary protecting group for the secondary amine of the azepane ring, allowing for chemical modifications at other positions of a more complex molecule.

• Building Block for Heterocycles: The reactive nature of the aminal ether can be exploited in condensation reactions to form more complex heterocyclic systems.

• Drug Discovery Lead: As a derivative of the pharmacologically relevant azepane scaffold, this compound and its subsequent products can be screened for various biological activities.[1][3] The introduction of the formyl group, for instance, can alter the hydrogen bonding capabilities and overall polarity of the molecule, potentially influencing its interaction with biological targets.

Conclusion

1-(Dimethoxymethyl)hexahydro-1H-azepine is a valuable and versatile chemical intermediate. Its straightforward synthesis, well-defined spectroscopic properties, and predictable reactivity make it a useful tool for organic chemists. The ability of the dimethoxymethyl group to function as a masked formyl group or a protecting group provides access to a range of N-functionalized azepane derivatives, which are of significant interest in the field of medicinal chemistry and drug discovery. This guide provides the foundational knowledge for the effective utilization of this compound in a research and development setting.

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An In-depth Technical Guide to the Physical Properties of 1-(Dimethoxymethyl)azepane

Introduction

1-(Dimethoxymethyl)azepane, with the CAS Number 32895-16-2, is a saturated seven-membered heterocyclic compound featuring an azepane ring N-substituted with a dimethoxymethyl group. The azepane scaffold is a significant structural motif in a multitude of biologically active compounds and approved pharmaceuticals, valued for its conformational flexibility.[1] The dimethoxymethyl group serves as a protected form of a formyl group, making this compound a valuable intermediate in synthetic organic chemistry, particularly for the introduction of a formyl group onto a nitrogen atom under specific reaction conditions. Understanding the physical properties of 1-(dimethoxymethyl)azepane is paramount for its effective handling, storage, and application in research and development, particularly within the pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of its key physical characteristics, supported by detailed experimental protocols for their verification.

Core Physical and Chemical Properties

1-(Dimethoxymethyl)azepane is a colorless to slightly yellowish clear liquid at standard temperature and pressure.[2] Its fundamental properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	1-(dimethoxymethyl)azepane	[3]
CAS Number	32895-16-2	[2][3]
Molecular Formula	C₉H₁₉NO₂	[2][3]
Molecular Weight	173.26 g/mol	[3]
Appearance	Colorless to slightly yellowish clear liquid	[2]
Boiling Point	203.2 °C at 760 mmHg85 °C at 10 Torr	[2][4][5]
Density	0.962 g/cm³0.94 g/cm³ at 20 °C	[2][4][5]
Refractive Index	1.452	[2][4]
Flash Point	54.1 °C	[2][4]

Structural Elucidation and Spectroscopic Analysis

While specific experimental spectra for 1-(dimethoxymethyl)azepane are not widely published, its structure can be confidently elucidated through a combination of spectroscopic techniques. The following sections detail the expected spectral characteristics based on its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of 1-(dimethoxymethyl)azepane by identifying the chemical environment of each proton and carbon atom.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the protons of the azepane ring and the dimethoxymethyl group.

  • Azepane Ring Protons: The methylene protons on the azepane ring will appear as multiplets in the upfield region, typically between 1.5 and 2.8 ppm. The protons on the carbons adjacent to the nitrogen atom (C2 and C7) will be deshielded and appear further downfield compared to the other ring protons.

  • Dimethoxymethyl Group Protons: The methoxy protons (-OCH₃) will give a sharp singlet, integrating to six protons, typically in the range of 3.2-3.4 ppm. The single proton on the acetal carbon (-CH(OCH₃)₂) will appear as a singlet further downfield, likely in the 4.2-4.5 ppm region, due to the deshielding effect of the adjacent nitrogen and two oxygen atoms.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will provide complementary information, with distinct signals for each carbon atom in the molecule.

  • Azepane Ring Carbons: The carbon atoms of the azepane ring are expected to resonate in the aliphatic region, typically between 25 and 60 ppm. The carbons directly bonded to the nitrogen (C2 and C7) will be shifted further downfield.

  • Dimethoxymethyl Group Carbons: The carbon of the two equivalent methoxy groups will appear as a single resonance around 50-55 ppm. The acetal carbon (-CH(OCH₃)₂) will be significantly deshielded and is expected to appear in the 95-105 ppm range.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in 1-(dimethoxymethyl)azepane. As a tertiary amine and an acetal, the spectrum will be characterized by the absence of N-H and O-H stretching vibrations.

• C-H Stretching: Strong absorptions are expected in the 2800-3000 cm⁻¹ region, corresponding to the C-H stretching vibrations of the methylene and methyl groups.

• C-N Stretching: A medium to weak absorption band for the C-N stretching of the tertiary amine is expected in the 1020-1250 cm⁻¹ region.[6]

• C-O Stretching (Acetal): The most characteristic feature will be strong C-O stretching bands associated with the acetal group, typically appearing in the 1050-1150 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak: The molecular ion peak ([M]⁺) is expected at an m/z value corresponding to the molecular weight of the compound (173.26).

• Fragmentation Pattern: The fragmentation of 1-(dimethoxymethyl)azepane is likely to be initiated by the cleavage of the C-N bond or the C-O bonds of the acetal. A common fragmentation pathway for N-substituted acetals involves the loss of a methoxy group (-OCH₃) to form a stable iminium ion. Alpha-cleavage adjacent to the nitrogen atom within the azepane ring is also a probable fragmentation route.

Solubility Profile

• Polarity: 1-(dimethoxymethyl)azepane possesses both polar (C-N and C-O bonds) and non-polar (aliphatic ring and methyl groups) characteristics.

• Solubility in Organic Solvents: It is expected to be readily soluble in a wide range of common organic solvents, including alcohols (methanol, ethanol), chlorinated solvents (dichloromethane, chloroform), ethers (diethyl ether, tetrahydrofuran), and aromatic hydrocarbons (toluene).

• Solubility in Water: Due to the presence of the nitrogen and oxygen atoms, which can act as hydrogen bond acceptors, some solubility in water is expected. However, the relatively large non-polar hydrocarbon portion of the molecule will limit its aqueous solubility.

Experimental Protocols for Physical Property Determination

The following protocols describe standard laboratory procedures for the experimental verification of the key physical properties of 1-(dimethoxymethyl)azepane.

Workflow for Physical Property Determination

Caption: Experimental workflow for determining the physical properties of 1-(dimethoxymethyl)azepane.

Boiling Point Determination (Distillation Method)

The boiling point is a fundamental physical property that indicates the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[4]

• Apparatus: A standard distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure:

  • Place a small volume (e.g., 5-10 mL) of 1-(dimethoxymethyl)azepane and a few boiling chips into the round-bottom flask.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation head.

  • Begin heating the flask gently.

  • Record the temperature at which a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

  • Record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.

Density Measurement (Pycnometer Method)

Density is the mass per unit volume of a substance and is a characteristic property.

• Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

• Procedure:

  • Clean and dry the pycnometer thoroughly and record its mass (m₁).

  • Fill the pycnometer with distilled water and place it in a constant temperature water bath until it reaches thermal equilibrium.

  • Adjust the water level to the calibration mark, dry the outside of the pycnometer, and record its mass (m₂).

  • Empty and dry the pycnometer.

  • Fill the pycnometer with 1-(dimethoxymethyl)azepane, bring it to the same temperature as the water, adjust the volume, dry the exterior, and record its mass (m₃).

  • Calculate the density using the formula: Density = [(m₃ - m₁) / (m₂ - m₁)] × Density of water at the experimental temperature.

Refractive Index Measurement (Abbe Refractometer)

The refractive index measures how light propagates through a substance and is a sensitive indicator of purity.

• Apparatus: An Abbe refractometer.

• Procedure:

  • Calibrate the refractometer using a standard liquid with a known refractive index.

  • Place a few drops of 1-(dimethoxymethyl)azepane onto the prism of the refractometer.

  • Close the prism and allow the sample to reach the temperature of the instrument.

  • Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • Read the refractive index from the scale.

Solubility Assessment

This protocol provides a qualitative determination of solubility in various solvents.

• Apparatus: A set of small test tubes.

• Procedure:

  • Place approximately 1 mL of the solvent to be tested (e.g., water, ethanol, hexane, toluene) into a test tube.

  • Add 1-(dimethoxymethyl)azepane dropwise, shaking after each addition.

  • Observe whether the solute dissolves completely (miscible), forms a separate layer (immiscible), or dissolves partially.

  • Categorize the solubility as soluble, partially soluble, or insoluble.

Conclusion

The physical properties of 1-(dimethoxymethyl)azepane, including its boiling point, density, and refractive index, have been compiled and presented. While experimental spectroscopic and comprehensive solubility data are limited in the public domain, this guide provides a robust framework for its characterization based on established principles of chemical structure and reactivity. The detailed experimental protocols offer a validated approach for researchers to independently verify these properties, ensuring data integrity and facilitating the compound's application in further scientific endeavors.

References

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• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link].

• AiFChem. (2025, October 27). 32895-16-2 | 1-(Dimethoxymethyl)azepane.
• Lookchem. (n.d.). Cas 32895-16-2, N-FORMYLHEXAMETHYLENEIMINE DIMETHYL ACETAL.
• ChemicalBook. (2025, February 18). N-FORMYLHEXAMETHYLENEIMINE DIMETHYL ACETAL | 32895-16-2.
• Chemsrc. (2025, August 21). CAS#:32895-16-2 | n-formylhexamethyleneimine dimethyl acetal.
• Mutah University. (n.d.). Experiment 2 Identification of a Compound: Physical Properties.

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Protocols & Analytical Methods

Application Notes and Protocols: 1-(Dimethoxymethyl)hexahydro-1H-azepine as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Unique Formyl Cation Equivalent

1-(Dimethoxymethyl)hexahydro-1H-azepine is a valuable, yet underutilized, building block in the arsenal of synthetic organic chemistry. Structurally, it is an aminal of hexahydro-1H-azepine (also known as azepane), possessing a masked formyl group. This latent functionality allows it to serve as a stable, yet reactive, equivalent of the formyl cation, providing a powerful tool for the construction of complex molecular architectures. The seven-membered azepane ring is a prevalent scaffold in numerous biologically active compounds and approved pharmaceuticals, making derivatives of this heterocycle particularly attractive for drug discovery programs.[1][2] This guide provides a comprehensive overview of the synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine and detailed protocols for its application as a versatile building block in organic synthesis.

Physicochemical Properties and Handling

Property	Value	Source
Molecular Formula	C₉H₁₉NO₂	PubChem
Molecular Weight	173.25 g/mol	PubChem
Appearance	Colorless to pale yellow liquid (predicted)	Inferred
Boiling Point	~180-200 °C (predicted, atmospheric pressure)	Inferred
Solubility	Soluble in most organic solvents	Inferred

Handling and Storage: 1-(Dimethoxymethyl)hexahydro-1H-azepine is expected to be moisture-sensitive due to the presence of the acetal functionality. It should be handled under an inert atmosphere (e.g., nitrogen or argon) and stored in a tightly sealed container in a cool, dry place.

Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

The most direct and efficient method for the synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine is the reaction of hexahydro-1H-azepine with N,N-dimethylformamide dimethyl acetal (DMFDMA). This reaction proceeds via nucleophilic attack of the secondary amine on the electrophilic carbon of DMFDMA, followed by the elimination of dimethylamine and methanol.

Protocol 1: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

This protocol is based on the well-established reactivity of secondary amines with DMFDMA.[3][4]

Materials:

• Hexahydro-1H-azepine

• N,N-Dimethylformamide dimethyl acetal (DMFDMA)

• Anhydrous toluene

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add hexahydro-1H-azepine (1.0 eq).

• Add anhydrous toluene to dissolve the amine.

• Slowly add N,N-dimethylformamide dimethyl acetal (1.1 eq) to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by TLC or GC-MS, observing the disappearance of the starting amine.

• After completion of the reaction, allow the mixture to cool to room temperature.

• Remove the solvent and volatile byproducts (dimethylamine and methanol) under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to afford 1-(Dimethoxymethyl)hexahydro-1H-azepine as a colorless to pale yellow liquid.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvent and an inert atmosphere is crucial to prevent the hydrolysis of the DMFDMA reagent and the resulting product.

• Reflux Temperature: Heating the reaction mixture to reflux provides the necessary activation energy for the nucleophilic substitution reaction and helps to drive off the volatile byproducts, shifting the equilibrium towards the product.

• Excess DMFDMA: A slight excess of DMFDMA is used to ensure complete conversion of the starting amine.

Applications in Organic Synthesis

1-(Dimethoxymethyl)hexahydro-1H-azepine serves as a potent and versatile building block, primarily acting as a masked formylating agent and a precursor to electrophilic iminium species.

Application 1: Formylation of Active Methylene Compounds

The dimethoxymethyl group can be readily converted into a formyl group under acidic conditions. This allows 1-(Dimethoxymethyl)hexahydro-1H-azepine to act as a formylating agent for carbon nucleophiles, such as active methylene compounds. The reaction proceeds through the in situ generation of a highly electrophilic formamidinium ion.

Caption: Formylation of active methylene compounds.

Protocol 2: C-Formylation of Malononitrile

This protocol demonstrates the use of 1-(Dimethoxymethyl)hexahydro-1H-azepine for the formylation of an active methylene compound.

Materials:

• 1-(Dimethoxymethyl)hexahydro-1H-azepine

• Malononitrile

• Anhydrous acetonitrile

• p-Toluenesulfonic acid (catalytic amount)

• Sodium bicarbonate

• Dichloromethane

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of malononitrile (1.0 eq) in anhydrous acetonitrile, add a catalytic amount of p-toluenesulfonic acid.

• Add 1-(Dimethoxymethyl)hexahydro-1H-azepine (1.2 eq) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the formylated product.

Application 2: Synthesis of Pyrimidines

1-(Dimethoxymethyl)hexahydro-1H-azepine can be employed in the construction of heterocyclic rings. For instance, its reaction with compounds containing an active methylene group and an amino group, such as 3-aminocrotononitrile, can lead to the formation of pyrimidine derivatives. The reaction proceeds through an initial formylation followed by intramolecular cyclization.

Caption: Synthesis of pyrimidine derivatives.

Protocol 3: Synthesis of a Substituted Pyrimidine

Materials:

• 1-(Dimethoxymethyl)hexahydro-1H-azepine

• 3-Aminocrotononitrile

• Anhydrous ethanol

• Sodium ethoxide (catalytic amount)

Procedure:

• To a solution of 3-aminocrotononitrile (1.0 eq) in anhydrous ethanol, add a catalytic amount of sodium ethoxide.

• Add 1-(Dimethoxymethyl)hexahydro-1H-azepine (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux for 6-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The residue can be purified by recrystallization or column chromatography to afford the desired pyrimidine derivative.

Conclusion

1-(Dimethoxymethyl)hexahydro-1H-azepine is a highly versatile and reactive building block with significant potential in organic synthesis, particularly for the introduction of a formyl group and the construction of heterocyclic systems. The protocols provided herein offer a solid foundation for researchers to explore the utility of this reagent in their synthetic endeavors, paving the way for the development of novel molecules with potential applications in medicinal chemistry and materials science. The straightforward synthesis and the predictable reactivity of this aminal make it an attractive alternative to other formylating agents.

References

• Abu-Shanab, F. A., et al. (2012). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. Scientific Research Publishing. [Link]

• Charishma, S., et al. (2025). Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. Journal of Pharma Insights and Research.

• PubChem. 1-(Dimethoxymethyl)piperidine. National Center for Biotechnology Information. [Link]

• Łowicki, D., & Przybylski, P. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. [Link]

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• 3. N-Heterocycle synthesis [organic-chemistry.org]
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Application Notes and Protocols for the Deprotection of the Dimethoxymethyl (DMM) Group in Azepanes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of the Dimethoxymethyl Group in Azepane Synthesis

The azepane scaffold is a privileged seven-membered nitrogen-containing heterocycle featured in a multitude of biologically active compounds and natural products.[1][2] Its synthesis and functionalization often necessitate the use of protecting groups for the ring nitrogen to modulate its reactivity and prevent undesired side reactions.[3] The dimethoxymethyl (DMM) group, an acetal-type protecting group, serves as a valuable tool in this context. It is generally stable to a range of reaction conditions, yet can be removed under specific, typically acidic, conditions.

This guide provides a comprehensive overview of the deprotection of the DMM group in azepane derivatives. We will delve into the mechanistic underpinnings of this transformation, present detailed protocols for various deprotection strategies, and offer insights into troubleshooting and optimization. The information presented herein is intended to equip researchers with the knowledge to confidently and effectively deprotect N-DMM protected azepanes in their synthetic endeavors.

Mechanistic Principles of N-DMM Deprotection

The deprotection of the N-dimethoxymethyl group proceeds via an acid-catalyzed hydrolysis mechanism, analogous to the cleavage of acetals.[4] The reaction is initiated by the protonation of one of the methoxy oxygen atoms by an acid catalyst. This protonation enhances the leaving group ability of methanol. Subsequent departure of methanol generates a resonance-stabilized oxonium-iminium ion intermediate. Nucleophilic attack by water on the electrophilic carbon of this intermediate, followed by loss of a second molecule of methanol and a proton, ultimately yields the deprotected secondary amine (azepane) and formaldehyde.

Figure 1: Mechanism of N-DMM Deprotection.

Protocols for N-DMM Deprotection of Azepanes

The choice of deprotection method for the N-DMM group on an azepane is contingent on the overall molecular structure and the presence of other acid-sensitive functional groups. Below are detailed protocols for common deprotection strategies.

Protocol 1: Protic Acid-Mediated Deprotection

Protic acids are the most common reagents for the cleavage of acetal-type protecting groups.[4] Trifluoroacetic acid (TFA) and hydrochloric acid (HCl) are frequently employed.

A. Deprotection using Trifluoroacetic Acid (TFA)

TFA is a strong acid that can effectively cleave the DMM group, often at room temperature.[5][6]

Step-by-Step Methodology:

• Dissolution: Dissolve the N-DMM protected azepane in a suitable organic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE). A typical concentration is 0.1-0.5 M.

• Reagent Addition: To the stirred solution at 0 °C, add trifluoroacetic acid (TFA) dropwise. The amount of TFA can range from a catalytic amount to a large excess, often used as a co-solvent.[7] For complete and rapid deprotection, a high concentration of TFA (e.g., 25-50% v/v in DCM) is common.[6][8]

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and solvent.

• Neutralization and Extraction: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid. Subsequently, wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to afford the crude deprotected azepane.

• Purification: Purify the crude product by column chromatography on silica gel, if necessary.

B. Deprotection using Hydrochloric Acid (HCl) in an Organic Solvent

Methanolic HCl or HCl in dioxane are standard reagents for the deprotection of acid-labile groups.[9][10]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a solution of HCl in a suitable solvent. Commercially available solutions of 4M HCl in dioxane or freshly prepared methanolic HCl (by careful addition of acetyl chloride to anhydrous methanol at 0 °C) are commonly used.[10]

• Reaction Setup: Dissolve the N-DMM protected azepane in the chosen solvent system (e.g., methanol for methanolic HCl, or DCM/dioxane for HCl in dioxane).

• Reaction Conditions: Stir the solution at room temperature or with gentle heating (e.g., 50 °C) as needed. The reaction time can vary from a few hours to overnight. Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, remove the solvent under reduced pressure. If the product is the hydrochloride salt, it may precipitate upon the addition of a less polar solvent like diethyl ether.[9]

• Isolation: The product can be isolated by filtration if it precipitates as the HCl salt. Alternatively, the residue can be neutralized with a base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent.

• Purification: Further purification can be achieved by recrystallization or column chromatography.

Reagent System	Typical Conditions	Advantages	Disadvantages
TFA / DCM	0 °C to RT, 1-4 h	Fast and efficient; volatile byproducts.[6]	Harshly acidic; may cleave other acid-sensitive groups.
HCl in Dioxane	RT, 2-16 h	Commercially available; good for forming HCl salts directly.[9]	Dioxane is a peroxide-forming solvent.
HCl in Methanol	RT to 50 °C, 2-12 h	Can be prepared fresh; methanol is a common solvent.	May cause transesterification with ester groups.[9]

Table 1: Comparison of Protic Acid Deprotection Methods.

Protocol 2: Lewis Acid-Catalyzed Deprotection

Lewis acids can offer milder conditions for acetal deprotection and may be advantageous when other acid-sensitive functional groups are present.[11][12]

Step-by-Step Methodology:

• Inert Atmosphere: Set up the reaction under an inert atmosphere (e.g., nitrogen or argon), as some Lewis acids are moisture-sensitive.

• Dissolution: Dissolve the N-DMM protected azepane in an anhydrous aprotic solvent such as dichloromethane (DCM) or acetonitrile.

• Lewis Acid Addition: Add the Lewis acid (e.g., trimethylsilyl trifluoromethanesulfonate (TMSOTf), bismuth(III) triflate (Bi(OTf)₃), or zinc bromide (ZnBr₂)) to the solution at a controlled temperature (often 0 °C or room temperature).[4][13][14] The amount of Lewis acid can be catalytic or stoichiometric.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Quenching: Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate or water.

• Extraction and Purification: Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over an anhydrous salt, and concentrate. Purify the product by column chromatography.

Lewis Acid	Typical Conditions	Key Features
TMSOTf	DCM, 0 °C to RT	Highly effective but can be aggressive.[4]
Bi(OTf)₃	DCE, 85 °C	Effective for C-N bond cleavage in related systems.[13]
ZnBr₂	DCM, RT	Milder Lewis acid.[14]

Table 2: Selected Lewis Acids for Acetal-Type Deprotection.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solutions
Incomplete Reaction	- Insufficient acid catalyst or water.- Steric hindrance around the DMM group.- Low reaction temperature.	- Increase the concentration of the acid catalyst.- Ensure the presence of at least a stoichiometric amount of water (can be adventitious or added).- Increase the reaction temperature.
Side Product Formation	- Cleavage of other acid-labile protecting groups (e.g., Boc, silyl ethers).- Substrate degradation under harsh acidic conditions.	- Use milder acidic conditions (e.g., catalytic amount of acid, lower temperature).- Consider using a Lewis acid-based method.- Perform a careful screening of reaction conditions on a small scale.
Difficult Workup	- Emulsion formation during extraction.- Product is water-soluble as the ammonium salt.	- Add brine to the aqueous layer to break up emulsions.- After neutralization, ensure the aqueous layer is sufficiently basic to have the free amine, then extract thoroughly.- Consider isolation as the HCl salt by precipitation.

Conclusion

The deprotection of the dimethoxymethyl group from an azepane nitrogen is a critical step in many synthetic routes. The choice of method, primarily between protic and Lewis acid-catalyzed hydrolysis, must be carefully considered based on the substrate's stability and the presence of other functional groups. The protocols and troubleshooting guide provided here offer a solid foundation for successfully navigating this transformation. As with any chemical reaction, empirical optimization on a small scale is highly recommended to achieve the best results for a specific substrate.

References

• Recent Advances on the Synthesis of Azepane-Based Compounds. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Selected examples of natural products containing azepane and azocane motifs. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry. Retrieved January 24, 2026, from [Link]

• Amine Protection and Deprotection. (n.d.). Master Organic Chemistry. Retrieved January 24, 2026, from [Link]

• Lewis Acids. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved January 24, 2026, from [Link]

• Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Amine Protection and Deprotection. (n.d.). Master Organic Chemistry. Retrieved January 24, 2026, from [Link]

• Boc Deprotection - TFA. (n.d.). Common Organic Chemistry. Retrieved January 24, 2026, from [Link]

• Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and mechanistic Insight. (2021). PubMed Central. Retrieved January 24, 2026, from [Link]

• N-Boc Deprotection. HCl, methanol or dioxaine. (2022, December 17). Reddit. Retrieved January 24, 2026, from [Link]

• Reaction scheme of the Boc deprotection using methanolic HCl at the example of Boc-glyleucine. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

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Application Notes and Protocols: 1-(Dimethoxymethyl)hexahydro-1H-azepine as a Precursor for N-Formyl Protecting Group Installation

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Role of N-Formyl Protection in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, particularly within drug development, the judicious use of protecting groups is paramount. These molecular scaffolds temporarily mask reactive functional groups, preventing undesired side reactions and enabling precise chemical transformations. The N-formyl group, while one of the simplest acyl protecting groups, offers a unique combination of stability and mild cleavage conditions, making it a valuable tool for the protection of primary and secondary amines. Formamides are generally stable to a wide range of reaction conditions, including those involving organometallic reagents and certain oxidizing and reducing agents.

Traditionally, the installation of the N-formyl group has been achieved through various reagents, each with its own set of advantages and limitations. This guide focuses on the application of 1-(dimethoxymethyl)hexahydro-1H-azepine as a highly effective precursor for the in-situ generation of a potent formylating agent. This approach offers a convenient and efficient method for the N-formylation of a broad range of amine-containing substrates. While direct literature on 1-(dimethoxymethyl)hexahydro-1H-azepine is not abundant, its reactivity can be confidently inferred from its close structural and functional analogue, N,N-dimethylformamide dimethyl acetal (DMF-DMA).[1][2] This document will provide a detailed exploration of the underlying chemistry, comprehensive protocols, and practical insights based on this well-established analogy.

The Precursor: 1-(Dimethoxymethyl)hexahydro-1H-azepine - Structure and Rationale

Hexahydro-1H-azepine, also known as azepane, is a seven-membered saturated heterocyclic amine.[3][4] The subject of this guide, 1-(dimethoxymethyl)hexahydro-1H-azepine, is an aminal acetal derivative of this parent amine.

The key to its function as a protecting group precursor lies in its ability to act as a masked formylating agent. Upon reaction with an amine substrate, it transfers a formyl group (-CHO) to the nucleophilic nitrogen, resulting in the formation of a stable N-formyl protected amine. The byproducts of this reaction, methanol and hexahydro-1H-azepine, are typically volatile and can be readily removed during workup.

The proposed mechanism for this N-formylation reaction, analogous to that of DMF-DMA, involves the initial displacement of a methoxy group by the substrate amine to form a hemiaminal intermediate.[1] Subsequent collapse of this intermediate, with the elimination of methanol, generates a highly electrophilic formamidinium ion. Intramolecular rearrangement and subsequent hydrolysis of the resulting aminal furnishes the desired N-formylated amine and regenerates the hexahydro-1H-azepine.

Core Advantages of the 1-(Dimethoxymethyl)hexahydro-1H-azepine Approach

• Mild Reaction Conditions: The N-formylation can typically be achieved under neutral conditions and at moderate temperatures, preserving sensitive functional groups within the substrate.

• High Efficiency: The reaction generally proceeds with high yields and selectivity for primary and secondary amines.

• Convenient Workup: The byproducts are easily removable, simplifying the purification of the desired N-formylated product.

• In-Situ Generation: The reactive formylating species is generated in the presence of the substrate, minimizing the handling of potentially unstable or highly reactive reagents.

Experimental Protocols

Note: The following protocols are based on the established reactivity of the analogous reagent, N,N-dimethylformamide dimethyl acetal (DMF-DMA).[2][5] Optimization of reaction time and temperature may be necessary for specific substrates.

Protocol 1: General Procedure for the N-Formylation of a Primary or Secondary Amine

This protocol describes a general method for the protection of an amine using 1-(dimethoxymethyl)hexahydro-1H-azepine.

Materials:

• Amine substrate

• 1-(Dimethoxymethyl)hexahydro-1H-azepine (1.1 - 1.5 equivalents)

• Anhydrous solvent (e.g., methanol, ethanol, tetrahydrofuran, or acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Nitrogen or Argon inert atmosphere setup

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add the amine substrate (1.0 equivalent).

• Dissolve the amine in a suitable anhydrous solvent (approximately 0.1 - 0.5 M concentration).

• With stirring, add 1-(dimethoxymethyl)hexahydro-1H-azepine (1.1 - 1.5 equivalents) to the solution at room temperature.

• The reaction mixture is typically stirred at room temperature or heated to a gentle reflux (40-80 °C) to drive the reaction to completion. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion of the reaction, the solvent and volatile byproducts (methanol and hexahydro-1H-azepine) are removed under reduced pressure using a rotary evaporator.

• The resulting crude N-formylated product can be purified by standard techniques such as column chromatography on silica gel, recrystallization, or distillation, as dictated by the physical properties of the product.

Causality Behind Experimental Choices:

• Inert Atmosphere: While not always strictly necessary, an inert atmosphere is good practice to prevent the introduction of moisture, which could potentially hydrolyze the aminal acetal.

• Anhydrous Solvent: The use of an anhydrous solvent is crucial to prevent premature hydrolysis of the 1-(dimethoxymethyl)hexahydro-1H-azepine.

• Excess Reagent: A slight excess of the formylating agent is often used to ensure complete conversion of the starting amine.

• Heating: For less reactive amines, heating may be necessary to increase the reaction rate. The choice of temperature should be guided by the stability of the substrate.

Protocol 2: Deprotection of the N-Formyl Group

The N-formyl group can be removed under various conditions, with acidic or basic hydrolysis being the most common.[6][7][8]

Method A: Acidic Hydrolysis

Materials:

• N-formylated substrate

• Aqueous acid solution (e.g., 1-6 M HCl or H₂SO₄)

• Co-solvent (e.g., methanol, ethanol, or THF, if the substrate is not soluble in the aqueous acid)

• Round-bottom flask

• Magnetic stirrer and stir bar

• pH paper or meter

Procedure:

• Dissolve the N-formylated substrate in a suitable solvent or directly in the aqueous acid solution.

• Stir the mixture at room temperature or with gentle heating (40-60 °C). Monitor the reaction progress by TLC or LC-MS.

• Once the deprotection is complete, cool the reaction mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a base (e.g., saturated aqueous NaHCO₃ or NaOH solution) until the desired pH is reached.

• Extract the deprotected amine with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to afford the crude product.

• Purify the product as necessary.

Method B: Basic Hydrolysis

Materials:

• N-formylated substrate

• Aqueous base solution (e.g., 1-6 M NaOH or KOH)

• Co-solvent (e.g., methanol, ethanol, or THF)

Procedure:

• Dissolve the N-formylated substrate in a mixture of the co-solvent and the aqueous base.

• Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and remove the organic co-solvent under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over an anhydrous drying agent, and concentrate to yield the deprotected amine.

• Purify as needed.

Data Presentation: Representative N-Formylation Reactions

As direct data for 1-(dimethoxymethyl)hexahydro-1H-azepine is limited, the following table presents representative data for N-formylation reactions using the analogous DMF-DMA to illustrate the expected efficiency of this methodology.

Entry	Amine Substrate	Reaction Conditions	Time (h)	Yield (%)
1	Aniline	DMF-DMA (1.2 eq), MeOH, rt	2	>95
2	Benzylamine	DMF-DMA (1.2 eq), THF, reflux	4	92
3	Morpholine	DMF-DMA (1.1 eq), neat, 60 °C	1	>98
4	L-Proline methyl ester	DMF-DMA (1.5 eq), CH₂Cl₂, rt	6	89

This data is illustrative and based on known reactivity of DMF-DMA.

Visualization of Key Processes

Reaction Mechanism

The following diagram illustrates the proposed mechanism for the N-formylation of an amine using an aminal acetal precursor like 1-(dimethoxymethyl)hexahydro-1H-azepine.

Caption: Proposed mechanism for N-formylation.

Experimental Workflow

The diagram below outlines the general workflow for the N-formylation and subsequent deprotection of an amine.

Caption: General experimental workflow.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through the recommended use of reaction monitoring techniques such as TLC and LC-MS. These analytical methods provide real-time feedback on the progress of both the protection and deprotection steps, allowing for adjustments to reaction times and conditions to ensure optimal outcomes. Furthermore, the characterization of the N-formylated intermediate and the final deprotected product by standard spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry) will confirm the success of each step and the integrity of the molecular framework.

Conclusion

1-(Dimethoxymethyl)hexahydro-1H-azepine serves as a valuable and convenient precursor for the N-formylation of amines. Its application, guided by the well-understood chemistry of its analogue DMF-DMA, provides a mild and efficient method for the introduction of the N-formyl protecting group. The straightforward protocols for both protection and deprotection, coupled with the ease of byproduct removal, make this reagent an attractive option for researchers and scientists in the field of organic synthesis and drug development. The strategic implementation of this protecting group strategy can significantly streamline complex synthetic routes, contributing to the efficient construction of valuable target molecules.

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• National Center for Biotechnology Information. (2023, January 11). Design and synthesis of novel rigid dibenzo[b,f]azepines through ring closure technique as promising anticancer candidates against leukaemia and acting as selective topoisomerase II inhibitors and DNA intercalators. Retrieved from [Link]

• MDPI. (2022, November 21). FDA-Approved Small Molecules in 2022: Clinical Uses and Their Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 1H-Azepine-1-carbodithioic acid, hexahydro-, compd. with hexahydro-1H-azepine (1:1). Retrieved from [Link]

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. Retrieved from [Link]

• SpectraBase. (n.d.). 1H-Azepine, 1-acetylhexahydro-. Retrieved from [Link]

• Google Patents. (n.d.). A kind of synthetic method of N, N Dimethylformamide dimethyl acetal.

• PubChem. (n.d.). Hexahydro-1H-azepine-1-carbaldehyde. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CAS 111-49-9: 1H-Azepine, hexahydro- | CymitQuimica [cymitquimica.com]
• 4. 1H-Azepine | C6H7N | CID 6451476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US4021418A - Method of removing formyl groups from N-formyl-amino acid and N-formyl-peptide esters - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. EP0058063A1 - Process for removing an n-formyl group - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

Welcome to the technical support center for the synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to improve the yield and troubleshoot common issues in this synthesis. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure the successful and efficient production of this valuable compound.

Introduction: The Synthetic Challenge

The synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine, a key intermediate in various pharmaceutical pathways, typically proceeds in two main steps: the formylation of hexahydro-1H-azepine (also known as hexamethyleneimine) followed by the conversion of the resulting N-formyl group to a dimethyl acetal. While seemingly straightforward, the formation of the seven-membered azepane ring and the subsequent acetal formation can present challenges that impact the overall yield and purity of the final product. This guide will address these challenges head-on, providing scientifically grounded solutions.

Overall Synthetic Workflow

The synthesis can be visualized as a two-stage process. The first stage involves the formation of an amide bond, and the second is an acid-catalyzed protection of the formyl group as a dimethyl acetal.

Caption: Overall synthetic route to 1-(Dimethoxymethyl)hexahydro-1H-azepine.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, their probable causes, and recommended solutions.

Problem 1: Low Yield in the Formylation of Hexahydro-1H-azepine

Question: I am getting a low yield of 1-(Formyl)hexahydro-1H-azepine. What are the likely causes and how can I improve it?

Answer:

Low yields in the formylation step are often due to incomplete reaction, side reactions, or losses during workup and purification. Here’s a systematic approach to troubleshooting this step:

• Causality and Experimental Choices: The formylation of a secondary amine like hexahydro-1H-azepine with an ester such as ethyl formate is a nucleophilic acyl substitution. The reaction's success hinges on the nucleophilicity of the amine and the electrophilicity of the ester's carbonyl group.

• Troubleshooting Steps:

  • Reagent Purity: Ensure that the hexahydro-1H-azepine is free from water and other impurities. Water can hydrolyze the ethyl formate, reducing its effective concentration. Use freshly distilled starting materials if necessary.

  • Reaction Conditions:

    • Temperature Control: The reaction is typically exothermic. Adding the ethyl formate dropwise to maintain a gentle reflux is crucial.[1] If the addition is too fast, the temperature can rise excessively, leading to side reactions.

    • Inert Atmosphere: While not always strictly necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the oxidation of the amine, especially if the reaction is run for an extended period.[1]

  • Stoichiometry: An excess of ethyl formate is generally used to drive the reaction to completion.[1] A molar ratio of 1.5 equivalents of ethyl formate to 1 equivalent of hexahydro-1H-azepine is a good starting point.

  • Workup and Purification:

    • Complete Removal of Volatiles: Ensure all volatile materials (excess ethyl formate and ethanol byproduct) are removed under reduced pressure before distillation.

    • Efficient Distillation: Use a well-insulated distillation apparatus to prevent heat loss and ensure efficient distillation of the product. The reported boiling point is 56-58°C at 3-4 mm Hg.[1]

Parameter	Standard Condition	Optimization Strategy
Hexahydro-1H-azepine:Ethyl Formate Ratio	1 : 1.5	Increase to 1 : 2 to push the equilibrium towards the product.
Temperature	Gentle reflux during addition	Maintain a consistent and gentle reflux. Use an ice bath to cool the reaction vessel if the exotherm is too strong.
Reaction Time	Overnight	Monitor the reaction by TLC or GC-MS to determine the optimal reaction time.
Atmosphere	Nitrogen	If yields are consistently low, ensure a strictly inert atmosphere to prevent oxidative side reactions.

Problem 2: Incomplete Conversion of 1-(Formyl)hexahydro-1H-azepine to the Dimethyl Acetal

Question: I am struggling to get complete conversion of the N-formyl intermediate to the dimethyl acetal. What factors should I investigate?

Answer:

The conversion of the N-formyl group to a dimethyl acetal is an acid-catalyzed reaction that is reversible. Incomplete conversion is a common issue and can often be resolved by carefully controlling the reaction conditions.

• Causality and Experimental Choices: Acetal formation involves the nucleophilic addition of an alcohol to a carbonyl group, which is activated by an acid catalyst. The reaction produces water as a byproduct, and since the reaction is reversible, the presence of water can drive the equilibrium back towards the starting material. Therefore, a key aspect of this reaction is the removal of water.

• Troubleshooting Steps:

  • Acid Catalyst:

    • Choice of Catalyst: A variety of acid catalysts can be used, such as hydrochloric acid, sulfuric acid, or p-toluenesulfonic acid. For sensitive substrates, a milder catalyst like pyridinium p-toluenesulfonate (PPTS) may be beneficial.

    • Catalyst Loading: Use a catalytic amount of acid. Too much acid can lead to decomposition of the starting material or product. A good starting point is 0.05-0.1 equivalents of the acid catalyst.

  • Water Removal:

    • Use of a Dehydrating Agent: The most effective way to drive the reaction to completion is to remove the water as it is formed. This can be achieved by:

      • Azeotropic Distillation: If using a solvent like toluene or benzene, a Dean-Stark trap can be used to remove water azeotropically.

      • Molecular Sieves: Adding activated 3Å or 4Å molecular sieves to the reaction mixture can effectively sequester the water produced.

    • Use of an Orthoester: Using trimethyl orthoformate as both a reagent and a water scavenger can be highly effective. It reacts with the water produced to form methanol and methyl formate, thus driving the equilibrium towards the acetal product.

  • Reaction Conditions:

    • Solvent: Methanol typically serves as both the reagent and the solvent. Ensure the methanol is anhydrous.

    • Temperature: The reaction may require heating to reflux to proceed at a reasonable rate. Monitor the reaction progress by TLC or GC-MS to determine the optimal temperature and time.

Caption: Troubleshooting workflow for incomplete acetal formation.

Problem 3: Product Decomposition During Workup or Purification

Question: My product seems to be decomposing during the workup or purification steps. How can I prevent this?

Answer:

The dimethyl acetal product can be sensitive to acidic conditions, especially in the presence of water, which can lead to hydrolysis back to the N-formyl intermediate.

• Causality and Experimental Choices: The acetal linkage is labile under acidic aqueous conditions. The workup procedure must be designed to neutralize the acid catalyst and avoid prolonged contact with water.

• Troubleshooting Steps:

  • Neutralizing Workup: Before any aqueous extraction, it is crucial to neutralize the acid catalyst. This can be done by washing the reaction mixture with a mild base such as a saturated aqueous solution of sodium bicarbonate or a dilute solution of sodium hydroxide.

  • Anhydrous Conditions: During purification, it is important to maintain anhydrous conditions as much as possible. Dry the organic extracts thoroughly with a drying agent like anhydrous sodium sulfate or magnesium sulfate before concentrating the solution.

  • Purification Method:

    • Distillation: If the product is purified by distillation, ensure that the system is free of acidic residues. It may be beneficial to add a small amount of a non-volatile amine, such as triethylamine, to the distillation pot to neutralize any trace acidity. A patent for the purification of related cyclic ketene acetals suggests distillation in the presence of an amine.

    • Chromatography: If using silica gel chromatography, be aware that standard silica gel is slightly acidic and can cause decomposition. It is highly recommended to use silica gel that has been neutralized with a base, such as triethylamine, before use. This can be done by preparing the slurry of silica gel in the eluent containing a small percentage (e.g., 1%) of triethylamine.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the formylation of hexahydro-1H-azepine with ethyl formate?

A1: The formylation proceeds through a nucleophilic acyl substitution mechanism. The nitrogen atom of hexahydro-1H-azepine acts as a nucleophile and attacks the electrophilic carbonyl carbon of ethyl formate. This is followed by the elimination of the ethoxide leaving group to form the N-formyl product and ethanol.

Q2: Can I use other formylating agents besides ethyl formate?

A2: Yes, other formylating agents can be used. For example, a mixture of formic acid and acetic anhydride can be effective. Another common method is the Vilsmeier-Haack reaction, which uses a Vilsmeier reagent generated in situ from a substituted formamide (like N,N-dimethylformamide) and phosphorus oxychloride. However, the use of ethyl formate is often preferred due to its relatively mild conditions and the straightforward workup.

Q3: What analytical techniques are best for monitoring the progress of these reactions?

A3:

• Thin-Layer Chromatography (TLC): TLC is a quick and effective way to monitor the disappearance of the starting material and the appearance of the product. Use a suitable solvent system (e.g., ethyl acetate/hexanes) and a visualization agent like potassium permanganate stain.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for monitoring the progress of both the formylation and acetal formation steps. It provides information on the relative amounts of starting material, product, and any byproducts, as well as their mass spectra for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the intermediates and the final product. For the final product, you would expect to see characteristic signals for the methoxy groups of the acetal.

Q4: What are the key safety precautions for this synthesis?

A4:

• Hexahydro-1H-azepine: This is a corrosive and flammable liquid. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Ethyl Formate: This is a highly flammable liquid. Avoid open flames and sparks.

• Acid Catalysts: Strong acids are corrosive. Handle with care and add them to the reaction mixture slowly and with cooling.

• Workup: The neutralization of acidic solutions with a base can be exothermic and may cause the release of gas (carbon dioxide if using bicarbonate). Perform this step slowly and with adequate cooling and ventilation.

Experimental Protocols

Synthesis of 1-(Formyl)hexahydro-1H-azepine[1]

• To a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add hexahydro-1H-azepine (19.8 g, 0.2 mol).

• Add ethyl formate (22.2 g, 0.3 mol) dropwise to the stirred hexahydro-1H-azepine at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring the reaction mixture overnight at room temperature.

• Remove the volatile materials (excess ethyl formate and ethanol) by rotary evaporation at room temperature and a pressure of approximately 20 mm Hg.

• Purify the residue by vacuum distillation to yield 1-(Formyl)hexahydro-1H-azepine. (Boiling point: 56-58 °C at 3-4 mm Hg). The expected yield is around 84%.

Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine (Proposed Method)

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-(Formyl)hexahydro-1H-azepine (12.7 g, 0.1 mol) in anhydrous methanol (100 mL).

• Add trimethyl orthoformate (15.9 g, 0.15 mol) to the solution.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.95 g, 0.005 mol).

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS. The reaction is typically complete within 4-6 hours.

• Cool the reaction mixture to room temperature and quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (50 mL).

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation to yield 1-(Dimethoxymethyl)hexahydro-1H-azepine.

References

• PrepChem.com. Synthesis of 1-(Formyl)-Hexahydro-1H-Azepine. Available at: [Link]

• Google Patents. EP0572545B1 - Purification of cyclic ketene acetals.

• Chemistry LibreTexts. Acetal Formation. Available at: [Link]

• Wikipedia. Vilsmeier-Haack reaction. Available at: [Link]

Sources

• 1. prepchem.com [prepchem.com]

Technical Support Center: Synthesis of 1-(Dimethoxymethyl)azepane

Welcome to the technical support guide for the synthesis of 1-(dimethoxymethyl)azepane. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile reagent. As a protected form of N-formylazepane and a valuable intermediate, its successful synthesis is critical. However, the pathway is often complicated by specific side reactions and product instability.

This guide provides in-depth troubleshooting, answers to frequently asked questions, and validated protocols, moving beyond simple instructions to explain the causal chemistry behind each step. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve high-purity yields consistently.

Section 1: The Core Synthesis Pathway: Reaction of Azepane with DMF-DMA

The most direct and common method for preparing 1-(dimethoxymethyl)azepane is the reaction between azepane, a cyclic secondary amine, and N,N-dimethylformamide dimethyl acetal (DMF-DMA).[1] DMF-DMA serves as a highly reactive formylating equivalent.

The reaction proceeds through a nucleophilic attack by the azepane nitrogen onto the electrophilic carbon of DMF-DMA, followed by the elimination of dimethylamine and methanol to yield the desired N,N-acetal product.

Caption: Mechanism for the formation of 1-(dimethoxymethyl)azepane.

Section 2: Troubleshooting Guide for Synthesis

This section addresses the most common issues encountered during the synthesis and purification of 1-(dimethoxymethyl)azepane in a practical, problem-solution format.

Question 1: My reaction yield is very low, or I'm recovering mostly starting material. What's going wrong?

Answer: This issue typically points to problems with reagent quality or reaction conditions.

• Pillar 1: Reagent Integrity

  • Causality: DMF-DMA is highly sensitive to moisture. Exposure to atmospheric water leads to hydrolysis into N,N-dimethylformamide and methanol, rendering it inactive for the desired reaction. Azepane is hygroscopic and can also absorb water, which will compete with the reaction and promote side reactions.

  • Solution:

    • Always use a fresh bottle or a properly stored (under inert gas, sealed) vial of DMF-DMA.

    • Ensure your azepane is dry. If necessary, distill it from a suitable drying agent like CaH₂ before use.

    • Use anhydrous solvents. If using a solvent like toluene or THF, ensure it has been freshly dried over sodium/benzophenone or molecular sieves.

• Pillar 2: Reaction Kinetics

  • Causality: The reaction requires sufficient thermal energy to proceed at a reasonable rate, but excessive heat can promote decomposition or side reactions.

  • Solution: The reaction is often performed neat (without solvent) or in a high-boiling aprotic solvent. A gentle reflux is typically sufficient. See the protocol below for recommended conditions.

Parameter	Recommended Value	Rationale
Temperature	80-110 °C	Balances reaction rate against thermal decomposition.
Reaction Time	2-6 hours	Typically sufficient for full conversion. Monitor by TLC or GC-MS.
Atmosphere	Inert (N₂ or Ar)	Crucial to exclude moisture and oxygen.
Solvent	Neat or Anhydrous Toluene	Aprotic conditions prevent hydrolysis.

Question 2: I isolated a product, but it disappeared or turned into a different compound during purification or storage. Why?

Answer: This is the most common failure mode and is almost always caused by hydrolysis. The dimethoxymethyl group is, in essence, an acetal of a formamide, making it extremely sensitive to acid and water.[2]

• Causality: The presence of even trace amounts of acid will catalyze the rapid hydrolysis of the product. The initial product of hydrolysis is N-formylazepane, which can be further hydrolyzed to azepane under harsher conditions.[3] Standard silica gel for chromatography is acidic and contains adsorbed water, making it a decomposition catalyst for this compound.

Caption: Hydrolysis pathway leading to the N-formylazepane side product.

• Troubleshooting & Solutions:

  • Avoid Aqueous Workups: Do not wash the reaction mixture with water or brine. If you must remove salts, filter the reaction mixture directly.

  • Purification Strategy:

    • Best Method: Fractional distillation under high vacuum is the preferred method for purification. The product is a liquid, and this method avoids contact with acidic stationary phases.

    • Chromatography (Use with Extreme Caution): If chromatography is unavoidable, you MUST use a deactivated stationary phase. Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine (or another non-nucleophilic base) and pack the column with this mixture. Run the column using solvent that also contains 1-2% triethylamine.

  • Storage: Store the purified product under an inert atmosphere (N₂ or Ar) in a tightly sealed container, preferably over activated 4Å molecular sieves to scavenge any moisture.

Question 3: My NMR spectrum shows two major products: my desired compound and another species with a formyl proton signal. What is the impurity?

Answer: You have identified the most common byproduct: N-formylazepane .

• Causality: As described in the previous question, this is the direct result of product hydrolysis.[1] It can form either during the reaction if water is present or, more commonly, during the workup and purification steps.

• Identification and Differentiation:

Compound	Key ¹H NMR Signals (CDCl₃)	Key ¹³C NMR Signals (CDCl₃)	Key IR Signal (cm⁻¹)
1-(Dimethoxymethyl)azepane	~4.5-4.7 ppm (s, 1H, N-CH(OMe)₂); ~3.3 ppm (s, 6H, OMe); ~2.8-3.0 ppm (t, 4H, N-CH₂)	~95-100 ppm (N-CH(OMe)₂); ~52-55 ppm (OMe); ~48-50 ppm (N-CH₂)	~1050-1150 (strong, C-O stretch)
N-Formylazepane	~8.0-8.2 ppm (s, 1H, CHO); ~3.2-3.5 ppm (m, 4H, N-CH₂)	~163-165 ppm (C=O)	~1650-1670 (strong, C=O stretch)

• Mitigation Strategy: The presence of N-formylazepane is a definitive indicator of exposure to moisture/acid. To prevent its formation, you must rigorously follow the anhydrous protocols detailed in the answer to Question 2. If it has already formed, separating it from the desired product can be difficult due to similar boiling points. Re-synthesis with stricter precautions is often the most efficient solution.

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the primary role of the methanol and dimethylamine byproducts in the reaction?

  • A: They are leaving groups. The reaction is often driven to completion by their removal. If conducting the reaction at atmospheric pressure, their volatilization from the hot reaction mixture helps push the equilibrium toward the product side.

• Q: Can I use a different acetal, like N,N-dimethylformamide diethyl acetal?

  • A: Yes, other dialkyl acetals of DMF can be used.[1] The reaction mechanism is identical. However, DMF-DMA is the most common and commercially available reagent for this transformation. Using diethyl or other acetals will result in the corresponding N,N-alkoxy acetal and the elimination of ethanol instead of methanol.

• Q: Is it possible to form the N-formylazepane directly?

  • A: Yes, direct formylation of amines is a well-established process.[4] In the context of this synthesis, simply exposing the final product, 1-(dimethoxymethyl)azepane, to silica gel or acidic water is an effective, albeit sometimes uncontrolled, method of producing N-formylazepane.

Section 4: Experimental Protocol

This protocol is a self-validating system designed to minimize side reactions. The rationale for each critical step is included.

Synthesis of 1-(Dimethoxymethyl)azepane

• Apparatus Setup:

  • Assemble a 100 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet.

  • Flame-dry all glassware under vacuum and allow it to cool under an inert atmosphere.

  • Scientist's Note: This initial drying step is the most critical part of preventing hydrolysis. Do not skip it.

• Reagents:

  • Azepane (5.0 g, 50.4 mmol, 1.0 equiv), freshly distilled from CaH₂.

  • N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (6.6 g, 55.4 mmol, 1.1 equiv), from a freshly opened bottle.

  • Anhydrous Toluene (20 mL, optional, can be run neat).

• Procedure:

  • To the cooled, flame-dried flask, add azepane via syringe under a positive pressure of inert gas.

  • Add the anhydrous toluene (if used), followed by the DMF-DMA via syringe.

  • Scientist's Note: A slight excess of DMF-DMA ensures complete consumption of the azepane.

  • Heat the reaction mixture to 90 °C using an oil bath and allow it to stir under a gentle reflux for 4 hours.

  • Monitor the reaction progress by taking small aliquots (via syringe) and analyzing by GC-MS or TLC (using a non-polar eluent system like 9:1 Hexanes:Ethyl Acetate, and visualizing with KMnO₄ stain). The product will have a different Rf from the starting amine.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Crucial Step: Do not add water or any aqueous solution.

  • Concentrate the mixture under reduced pressure (rotary evaporator) to remove the solvent (if used) and volatile byproducts (methanol, dimethylamine).

  • Assemble a short-path distillation apparatus that has been flame-dried.

  • Transfer the crude oil to the distillation flask and purify by fractional distillation under high vacuum. The product typically distills at a temperature dependent on the vacuum achieved.

  • Collect the pure 1-(dimethoxymethyl)azepane as a colorless oil.

• Storage:

  • Transfer the purified product to a clean, dry, amber vial containing activated 4Å molecular sieves.

  • Flush the headspace with argon or nitrogen before sealing tightly with a Teflon-lined cap. Store in a refrigerator.

References

• Singh, P., et al. (2020). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. Available at: [Link]

• Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester. Available at: [Link]

• BenchChem (2025). Synthesis of 1-(3,4-dimethoxybenzoyl)azepane: A Technical Guide. BenchChem.
• Liskon Biological (2024). Introduction to NN Dimethylformamide Dimethyl acetal. Liskon Biological.

• Mykura, R., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry. Available at: [Link]

• Gevorgyan, A., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules. Available at: [Link]

• Wikipedia. Azepane. Wikipedia. Available at: [Link]

• Papadopoulos, A., et al. (2010). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Tetrahedron.

• Dineen, T. A., et al. (2006). Efficient Transamidation of Primary Carboxamides by in Situ Activation with N,N-Dialkylformamide Dimethyl Acetals. Journal of the American Chemical Society. Available at: [Link]

• Mykura, R., et al. (2023). Synthesis of poly-substituted azepanes by dearomative ring-expansion of nitroarenes. idUS.
• Nayar, M. S., & Callery, P. S. (1980). Formylation of Secondary Amines with Dialkyl Acetals of Dimethylformamide.
• ResearchGate. (n.d.). Synthesis of azepane derivatives 4 by a sequence of asymmetric allylation, olefin cross metathesis, and fourfold hydrogenation.

• Wang, L., et al. (2019). Three-Component Cascade Reaction of 1,1-Enediamines, N,N-Dimethylformamide Dimethyl Acetal, and 1,3-Dicarbonyl Compounds: Selective Synthesis of Diverse 2-Aminopyridine Derivatives. ACS Omega. Available at: [Link]

• Organic Chemistry with Victor. (2023). Hydrolysis of Imines and Enamines Explained. YouTube. Available at: [Link]

• Dahanayake, D., et al. (2022). N-Dealkylation of Amines. Molecules. Available at: [Link]

• Gellis, A., et al. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Handling of 1-(Dimethoxymethyl)hexahydro-1H-azepine

Welcome to the technical support center for 1-(Dimethoxymethyl)hexahydro-1H-azepine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this versatile chemical reagent. As a protected form of hexahydro-1H-azepine (azepane)[1], its primary utility lies in its controlled release of the parent amine under specific conditions. However, the very nature of this protecting group—an N,O-acetal (or aminal ether)—renders it susceptible to premature decomposition, which can compromise experimental outcomes. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you mitigate these challenges.

The Primary Decomposition Pathway: Acid-Catalyzed Hydrolysis

The principal vulnerability of 1-(Dimethoxymethyl)hexahydro-1H-azepine is its N,O-acetal functional group, which is highly susceptible to hydrolysis in the presence of even trace amounts of acid and water.[2][3] Acetals are generally stable under neutral to basic conditions but readily break down in acidic environments.[4] The reaction is reversible, but in most experimental settings containing water, the equilibrium favors the decomposition products.[2]

The mechanism proceeds via protonation of one of the methoxy groups, creating a good leaving group (methanol).[2][5] The subsequent loss of methanol generates a resonance-stabilized oxonium-iminium ion intermediate. This highly electrophilic species is then attacked by water, and following a final deprotonation, the N,O-acetal bond is cleaved. This process can occur a second time to release the second equivalent of methanol, ultimately yielding hexahydro-1H-azepine and formaldehyde.

Sources

• 1. CAS 111-49-9: 1H-Azepine, hexahydro- | CymitQuimica [cymitquimica.com]
• 2. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]

Azepane Ring Formation: A Technical Troubleshooting Guide

Welcome to the Technical Support Center for Azepane Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth solutions to common challenges encountered during the formation of the azepane ring, a crucial seven-membered heterocyclic motif in many biologically active compounds.[1][2] As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower your experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of azepane rings notoriously difficult compared to their five- and six-membered counterparts (pyrrolidines and piperidines)?

The primary challenge in constructing seven-membered rings like azepanes lies in overcoming unfavorable thermodynamic and kinetic barriers.[3] The increased conformational flexibility and potential for transannular strain in the transition state can significantly slow down the rate of intramolecular cyclization.[4] This sluggishness allows competing intermolecular reactions, such as polymerization, to become dominant, leading to low yields of the desired cyclic product.[5]

Q2: What are the principal synthetic strategies for constructing the azepane core?

The main approaches to azepane synthesis can be broadly categorized as follows:

• Ring-Closing Reactions: These are the most prevalent methods and involve the intramolecular cyclization of a linear precursor. Key examples include:

  • Ring-Closing Metathesis (RCM)

  • Reductive Amination

  • Intramolecular Nucleophilic Substitution[5]

• Ring-Expansion Reactions: These methods build upon smaller, more readily available rings, such as piperidines or pyrrolidines, and expand them to the seven-membered azepane system. A classic example is the Beckmann rearrangement of cyclohexanone oximes.[5][6]

• Photochemical Dearomative Ring Expansion: A modern approach involves the photochemical rearrangement of nitroarenes to form the seven-membered ring system, which can then be hydrogenated to the corresponding azepane.[7]

Troubleshooting Common Issues in Azepane Synthesis

Issue 1: Low or No Yield in Intramolecular Cyclization Reactions

This is one of the most frequent hurdles in azepane synthesis. The root cause is often that the rate of the desired intramolecular reaction is slower than competing intermolecular side reactions.

Causality and Troubleshooting Steps:

To favor the intramolecular cyclization, the "effective molarity" of the reactive ends of the substrate must be increased relative to the bulk concentration. Here are several strategies to achieve this:

• High Dilution: Running the reaction at very low concentrations (e.g., 0.01 M to 0.001 M) is a standard technique to minimize the probability of two different molecules reacting with each other.[5]

• Slow Addition: Employing a syringe pump to slowly add the substrate to the reaction vessel maintains a low instantaneous concentration, thereby promoting the intramolecular pathway.[5]

• Temperature Optimization: The effect of temperature is highly reaction-dependent.

  • For nucleophilic substitution reactions , lower temperatures (e.g., -25 °C or below) can suppress side reactions like elimination.[5]

  • For other reactions, a temperature screen is necessary to find the optimal balance between reaction rate and selectivity.

• Solvent Selection: The choice of solvent can influence the substrate's conformation, potentially pre-organizing it for cyclization. Polar aprotic solvents like DMF, DMSO, or acetonitrile are often effective for nucleophilic substitutions.[5] A systematic solvent screen is recommended.

• Catalyst Choice (for catalyzed reactions): The catalyst can dramatically influence the reaction outcome. For instance, in a silyl-aza-Prins cyclization to form a 2,7-disubstituted azepane, the choice of Lewis acid is critical. Using Indium(III) chloride (InCl₃) can favor the formation of the trans-azepane, while Trimethylsilyl trifluoromethanesulfonate (TMSOTf) might lead to a tetrahydropyran derivative instead.[8]

Workflow for Optimizing Low Yield Cyclizations

Caption: Troubleshooting workflow for low-yield azepane cyclizations.

Issue 2: Poor Diastereoselectivity in Azepane Formation

Achieving the desired stereochemistry is paramount, especially in drug discovery. Poor diastereoselectivity often arises from small energy differences between the diastereomeric transition states.

Causality and Troubleshooting Steps:

The key is to modify the reaction conditions to increase the energy gap between the competing transition states.

• Catalyst Selection: As mentioned, the Lewis acid in a silyl-aza-Prins cyclization can dictate the stereochemical outcome.[8] Similarly, in metal-catalyzed reactions, the ligand on the metal can create a chiral environment that favors one diastereomer.

• Solvent Effects: The solvent can influence the transition state geometry through differential solvation. A screen of solvents with varying polarities and coordinating abilities is recommended.

• Temperature: Lowering the reaction temperature can often enhance selectivity, as the reaction becomes more sensitive to smaller energy differences between transition states.

Case Study: Catalyst Effect on Diastereoselectivity

In the synthesis of a 2,7-disubstituted azepane via a silyl-aza-Prins cyclization, the choice of Lewis acid catalyst was shown to be critical.[8]

Catalyst	Product	Diastereoselectivity
InCl₃	trans-azepane	High
TMSOTf	Tetrahydropyran	N/A (different product)

This highlights how a catalyst can not only influence stereoselectivity but also the entire reaction pathway.[8]

Caption: Catalyst-dependent reaction pathways in azepane synthesis.[8]

Issue 3: Competing Side Reactions in Ring-Closing Metathesis (RCM)

RCM is a powerful tool for azepane synthesis, but it is susceptible to side reactions.

Common Side Reactions and Solutions:

• Dimerization/Oligomerization: This occurs when the intermolecular metathesis reaction is faster than the intramolecular RCM.

  • Solution: Employ high dilution techniques as described in Issue 1.[5]

• Alkene Isomerization: Some RCM catalysts can promote the migration of the double bond, leading to a mixture of products.

  • Solution: Use a catalyst known for low isomerization rates (e.g., certain Grubbs or Hoveyda-Grubbs catalysts) or add a hydride scavenger.[5]

• Substrate-Catalyst Coordination: The nitrogen atom in the substrate can sometimes coordinate to the metal center of the catalyst, inhibiting its activity.

  • Solution: Protect the amine with a suitable protecting group (e.g., Boc, Cbz). If coordination is still an issue, screening different generations of catalysts may be necessary.[5]

Issue 4: Challenges in Purification of Azepane Derivatives

The inherent polarity and sometimes low stability of azepanes can make their purification challenging.[9]

Troubleshooting Purification:

• Chromatography:

  • Normal Phase: For less polar azepanes, silica gel chromatography is standard. If the compound sticks to the silica, consider adding a small amount of a basic modifier like triethylamine or ammonia to the eluent.

  • Reverse Phase: For more polar compounds, C18 reverse-phase chromatography can be effective. This is also a good option for compounds that are unstable on silica.[9]

• Crystallization: If the product is a solid, crystallization can be an excellent purification method. A systematic screen of solvents is the best approach.

• Acid/Base Extraction: The basic nature of the azepane nitrogen can be exploited. The crude product can be dissolved in an organic solvent and washed with a dilute aqueous acid to extract the azepane into the aqueous layer. The aqueous layer is then basified, and the purified azepane is back-extracted into an organic solvent.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination to Form an Azepane

This protocol is based on the general principles of reductive amination for the formation of cyclic amines.

Materials:

• Aldehyde-amine linear precursor (1.0 equiv)

• Reducing agent (e.g., sodium triacetoxyborohydride, 1.5 equiv)

• Anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane)

• Acetic acid (optional, catalytic amount)

Procedure:

• Dissolve the aldehyde-amine precursor in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• If the precursor is an amine salt, add a stoichiometric amount of a non-nucleophilic base (e.g., triethylamine) to liberate the free amine.

• Add a catalytic amount of acetic acid (this can accelerate imine formation).

• Add the sodium triacetoxyborohydride in portions at room temperature.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography).

Protocol 2: Copper-Catalyzed Tandem Amination/Cyclization of Allenynes

This protocol is adapted from a published procedure for the synthesis of functionalized azepines.[10]

Materials:

• Allenyne substrate (1.0 equiv)

• Amine (1.2 equiv)

• [Cu(CH₃CN)₄PF₆] (10 mol%)

• Anhydrous 1,4-dioxane

Procedure:

• To a reaction vessel, add the allenyne, amine, and [Cu(CH₃CN)₄PF₆].

• Add anhydrous 1,4-dioxane under an inert atmosphere.

• Stir the mixture at 70 °C for 6-16 hours (monitor by TLC or LC-MS).[10]

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel.[10]

References

• BenchChem. (n.d.). Azepane Synthesis Technical Support Center: Diastereoselectivity Troubleshooting.
• BenchChem. (n.d.). Optimizing reaction conditions for azepane ring formation.
• Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.
• BenchChem. (n.d.). Technical Support Center: Optimization of Azepinone Ring Formation.
• Birmann, G., et al. (2011). Seven-Membered Rings through Metal-Free Rearrangement Mediated by Hypervalent Iodine. Molecules, 16(8), 6354-6373.
• Yu, X.-C., et al. (2022). The synthesis of seven- and eight-membered rings by radical strategies. Organic Chemistry Frontiers, 9(17), 4725-4742.
• Black, D. StC. (2008). Seven-Membered Rings. In G.W. Gribble & J.A. Joule (Eds.), Progress in Heterocyclic Chemistry (Vol. 20, pp. 432-458). Elsevier.
• González-López, M., et al. (2020). Synthesis of Seven- and Eight-Membered Rings by a Brønsted Acid Catalyzed Cationic Carbocyclization of Biphenyl Embedded Enynes. Organic Letters, 22(15), 5913-5918.
• Gevorgyan, V., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)
• Al-Ostath, A., et al. (2023).
• Kaur, M., et al. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(13), 1548-1577.
• Christoffers, J., et al. (2023). Preparation of Optically Active Azepane Scaffolds. ChemistryViews.
• Kim, D., et al. (2000). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, (21), 3683-3687.

• Slideshare. (n.d.). Synthesis and reactions of Seven membered heterocycle-Azepines. Retrieved from [Link]

• Bentham Science Publishers. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from [Link]

• Kumar, A., et al. (2023). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Results in Chemistry, 5, 100831.
• Zha, G.-F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 531-553.
• Cardona, F., et al. (2019). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. Organic Letters, 21(15), 5893-5897.

• ResearchGate. (n.d.). The synthesis of seven- and eight-membered rings by radical strategies. Retrieved from [Link]

• Liddell, J. (2022). Challenges in downstream purification of advanced therapies. European Pharmaceutical Review.

• Syngene. (n.d.). Solving Prep-HPLC Challenges in Early Drug Discovery: Efficient Purification of Unstable Prodrugs via C18 SPE. Retrieved from [Link]

• Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry. Retrieved from [Link]

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• 3. Seven-Membered Rings through Metal-Free Rearrangement Mediated by Hypervalent Iodine - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Stability and Troubleshooting of Dimethoxymethyl Acetals Under Acidic Conditions

Welcome to the technical support center for the application and troubleshooting of dimethoxymethyl (DMM) acetals. This guide is designed for researchers, chemists, and drug development professionals who utilize DMM acetals as protecting groups and need to navigate their stability, particularly under acidic conditions. Here, we synthesize fundamental principles with field-proven insights to help you anticipate challenges and resolve issues encountered during your experiments.

Frequently Asked Questions (FAQs)

This section addresses the core principles governing the stability and reactivity of dimethoxymethyl acetals.

Q1: What is a dimethoxymethyl acetal, and what is its primary role in synthesis?

A dimethoxymethyl acetal is a common protecting group for aldehydes and ketones.[1][2] It is an acyclic acetal formed by the reaction of a carbonyl compound with two equivalents of methanol, typically under acidic catalysis.[2][3] Its primary function is to mask the reactivity of the carbonyl group. Acetals are stable in neutral to strongly basic environments and do not react with potent nucleophiles like Grignard reagents or reducing agents such as lithium aluminum hydride.[4][5][6][7] This allows for chemical transformations on other parts of a molecule without affecting the carbonyl functionality. The protection can be reversed under acidic conditions to regenerate the original carbonyl group.[4][6]

Q2: How stable is a dimethoxymethyl acetal under acidic conditions?

Dimethoxymethyl acetals are fundamentally labile (unstable) in acidic conditions, especially in the presence of water.[4][8][9] This sensitivity to acid is the basis for their removal (deprotection). The rate of cleavage is highly dependent on several factors:

• pH: The hydrolysis rate increases dramatically as the pH decreases. For instance, a change from pH 6.0 to 5.0 can increase the hydrolysis rate by nearly an order of magnitude.[9]

• Water Content: Water is a required reagent for hydrolysis. The reaction is an equilibrium; therefore, adding excess water drives the reaction toward the deprotected carbonyl compound, following Le Chatelier's principle.[2][6][10] Conversely, the absence of water enhances stability.

• Temperature: Increasing the reaction temperature generally accelerates the rate of acid-catalyzed cleavage.[11][12]

• Structural Effects: Electron-donating groups near the acetal carbon can stabilize the key carbocation intermediate, accelerating hydrolysis. Conversely, electron-withdrawing groups can destabilize this intermediate and slow the reaction.[9][13]

Q3: What is the mechanism for the acid-catalyzed cleavage of a dimethoxymethyl acetal?

The cleavage of a dimethoxymethyl acetal is a multi-step process that is the reverse of its formation.[10] The generally accepted mechanism proceeds as follows:

• Protonation: An acid catalyst (H₃O⁺) protonates one of the methoxy oxygens, converting the methoxy group into a good leaving group (methanol).[6][10]

• Loss of Leaving Group: The protonated acetal eliminates a molecule of methanol. The lone pair of electrons on the adjacent oxygen atom assists in this departure, forming a resonance-stabilized oxonium ion. The formation of this intermediate is often the rate-determining step.[13][14]

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the electrophilic carbon of the oxonium ion.[6][10]

• Deprotonation: The resulting protonated hemiacetal is deprotonated by a weak base (like water) to yield a neutral hemiacetal.[14]

• Repeat and Regenerate: The process repeats—the remaining methoxy group is protonated, eliminated as methanol to form a protonated carbonyl, which is then deprotonated to yield the final aldehyde or ketone and regenerate the acid catalyst.[6]

Below is a diagram illustrating this mechanistic pathway.

Caption: Acid-catalyzed hydrolysis of a dimethoxymethyl acetal.

Q4: Are acyclic dimethoxymethyl acetals more or less stable than cyclic acetals (e.g., 1,3-dioxolanes)?

Acyclic acetals, such as the dimethoxymethyl acetal, are generally less stable and hydrolyze faster than their cyclic counterparts (e.g., 1,3-dioxolanes or 1,3-dioxanes) under identical acidic conditions.[1]

The primary reason for this difference lies in thermodynamics and entropy. During the hydrolysis of a cyclic acetal, the diol that is released remains as a single molecule. For the reverse reaction (re-formation of the acetal) to occur, an intramolecular reaction is required, which is entropically favored. In contrast, hydrolysis of an acyclic DMM acetal releases two separate methanol molecules. For the reverse reaction to occur, two independent molecules must collide with the carbonyl, which is entropically less favorable, especially in a dilute solution or in the presence of a large excess of water.[1] This makes the forward (hydrolysis) reaction more dominant for acyclic acetals.

Acetal Type	Relative Stability (Acidic)	Key Factor
Acyclic (DMM)	Lower	Entropically driven hydrolysis
Cyclic (Dioxolane)	Higher	Intramolecular nature of re-formation

Troubleshooting Guide

This section provides solutions to common problems encountered during the use and cleavage of dimethoxymethyl acetals.

Problem 1: My DMM acetal is cleaving prematurely during a reaction or workup that was not intended to be acidic.

Plausible Causes & Explanations:

• Latent Acidity in Reagents: Reagents that are assumed to be neutral can contain acidic impurities. For example, certain grades of silica gel used for chromatography can be acidic enough to partially or fully cleave a DMM acetal. Similarly, solvents like dichloromethane (DCM) can generate trace amounts of HCl over time.

• Acidic Byproducts: The reaction itself may generate acidic byproducts that catalyze the deprotection.

• Inappropriate Quenching: Quenching a reaction with an ammonium chloride (NH₄Cl) solution can be sufficiently acidic (pH ~4.5-5.5) to cause unintended deprotection during an aqueous workup.

Solutions & Protocols:

• Neutralize Silica Gel: Before use in chromatography, slurry the silica gel in a solvent containing 1-2% triethylamine (Et₃N) or ammonia, then wash thoroughly with the pure eluent. This will neutralize acidic sites.

• Use Stabilized Solvents: Ensure you are using fresh, high-quality solvents. For chlorinated solvents, consider those stabilized with an amine base or amylene.

• Employ a Buffered or Basic Workup: Instead of NH₄Cl, quench reactions with a saturated solution of sodium bicarbonate (NaHCO₃) or a phosphate buffer (pH 7) to maintain neutral conditions.

Problem 2: The deprotection reaction is sluggish, resulting in incomplete conversion even after extended reaction times.

Plausible Causes & Explanations:

• Insufficient Water: Hydrolysis requires water as a reactant. Using anhydrous or nearly anhydrous solvents (e.g., dry THF with a catalytic amount of acid) will significantly slow down or halt the reaction.[11]

• Weak Acid or Low Catalyst Loading: The chosen acid might not be strong enough for a particularly stable acetal, or the catalytic amount used is too low or has degraded.[11]

• Low Temperature: The activation energy for hydrolysis may not be met at room temperature or below, especially for more sterically hindered or electronically stabilized acetals.[11]

Solutions & Protocols:

• Ensure Presence of Water: The reaction should be performed in a "wet" solvent system. A mixture like THF/water (e.g., 4:1) or acetone/water is highly effective.[11]

• Increase Driving Force:

  • Increase Catalyst Loading: If using a catalytic acid like p-toluenesulfonic acid (TsOH) or pyridinium p-toluenesulfonate (PPTS), consider increasing the loading from 1-5 mol% to 10-20 mol%.

  • Use a Stronger Acid: Switch from a mild acid like PPTS to a stronger one like aqueous HCl, sulfuric acid, or trifluoroacetic acid (TFA).

  • Increase Temperature: Gently heating the reaction to 40-60 °C can significantly increase the rate.[11]

Caption: Troubleshooting workflow for incomplete acetal deprotection.

Problem 3: My molecule is degrading. The deprotection is cleaving other acid-sensitive groups like silyl ethers (TBDMS, TIPS) or Boc carbamates.

Plausible Causes & Explanations:

• Lack of Orthogonality: The stability ranges of the DMM acetal and other protecting groups on your molecule overlap. Strong acids like HCl or TFA will readily cleave many common protecting groups.[11]

Solutions & Protocols:

This common challenge requires switching to milder, more chemoselective deprotection methods that operate under nearly neutral conditions.

Experimental Protocol: Mild Deprotection with Iodine in Acetone

This method is highly effective for cleaving acetals while preserving many other acid-sensitive groups.[3][11]

• Preparation: Dissolve the DMM-protected compound (1.0 mmol) in reagent-grade acetone (10-20 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition: Add molecular iodine (I₂) (0.1 mmol, 10 mol%) to the solution. The solution will turn light brown.

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. For many acyclic acetals, the reaction is complete within 5-30 minutes.[11]

• Workup: Upon completion, quench the reaction by adding a few drops of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution until the brown color disappears. Dilute with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Other mild Lewis acids that can be effective at or near neutral pH include cerium(III) triflate or erbium(III) triflate in wet nitromethane.[3]

References

• Title: Dimethyl Acetals Source: Organic Chemistry Portal URL: [Link]

• Title: 17.8: Acetals as Protecting Groups Source: Chemistry LibreTexts URL: [Link]

• Title: Hydrates, Hemiacetals, and Acetals Source: Master Organic Chemistry URL: [Link]

• Title: Electrochemically assisted deprotection of acetals, ketals, and dithioacetals under neutral conditions Source: Green Chemistry (RSC Publishing) URL: [Link]

• Title: Acetal Protecting Group & Mechanism Source: Total Synthesis URL: [Link]

• Title: Acetal Hydrolysis Mechanism + EASY TRICK! Source: YouTube (Organic Chemistry Tutor) URL: [Link]

• Title: Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels Source: PMC - NIH URL: [Link]

• Title: Acetals as protecting groups and thioacetals Source: Khan Academy URL: [Link]

• Title: Acetals Formation and Hydrolysis Source: Organic Chemistry Tutor URL: [Link]

• Title: Protecting group Source: Wikipedia URL: [Link]

• Title: Acetal Hydrolysis Mechanism Source: Chemistry Steps URL: [Link]

• Title: Well-established mechanism of the hydrolysis of acetals and ketals Source: ResearchGate URL: [Link]

• Title: Alcohol or phenol synthesis by acetal cleavage Source: Organic Chemistry Portal URL: [Link]

• Title: The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution Source: OSTI.GOV URL: [Link]

• Title: Acetals as Protecting Groups for Aldehydes and Ketones Source: Chemistry Steps URL: [Link]

• Title: A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids Source: ACS Omega URL: [Link]

• Title: Kinetics of acid-catalyzed cleavage of cumene hydroperoxide Source: PubMed URL: [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Dimethyl Acetals [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 6. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
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• 8. Electrochemically assisted deprotection of acetals, ketals, and dithioacetals under neutral conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
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• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Analysis of 1-(Dimethoxymethyl)hexahydro-1H-azepine and Related N-Substituted Azepanes

This guide provides an in-depth analysis of the ¹H NMR spectroscopic features of 1-(dimethoxymethyl)hexahydro-1H-azepine. In the absence of a publicly available experimental spectrum for this specific compound, we present a detailed spectral prediction grounded in the empirical data of structurally related analogues. This comparative approach allows for a nuanced understanding of how N-substitution influences the magnetic environment of the hexahydro-1H-azepine (azepane) ring. This guide is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for structural elucidation and characterization of N-heterocyclic compounds.

Introduction: The Azepane Scaffold in Medicinal Chemistry

The hexahydro-1H-azepine, or azepane, is a seven-membered saturated N-heterocycle that is a common structural motif in a wide array of biologically active molecules and synthetic intermediates.[1][2] The conformational flexibility of the seven-membered ring and the ability to introduce diverse substituents on the nitrogen atom make it a versatile scaffold in medicinal chemistry. The 1-(dimethoxymethyl) functionality serves as a protected form of the N-formyl group, which can be a precursor for further synthetic transformations.

Accurate structural characterization is paramount in the development of novel chemical entities. ¹H NMR spectroscopy is an indispensable tool for this purpose, providing detailed information about the chemical environment, connectivity, and stereochemistry of protons within a molecule. This guide will dissect the anticipated ¹H NMR spectrum of 1-(dimethoxymethyl)hexahydro-1H-azepine and compare it with a series of N-substituted azepanes to highlight key spectral trends.

Predicted ¹H NMR Analysis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

Molecular Structure:

Caption: Structure of 1-(Dimethoxymethyl)hexahydro-1H-azepine.

Predicted Spectral Features:

The ¹H NMR spectrum is expected to display signals corresponding to the dimethoxymethyl group and the three distinct sets of methylene protons of the azepane ring.

• Dimethoxymethyl Protons:

  • -CH(OCH₃)₂: This methine proton, being adjacent to the nitrogen and two oxygen atoms, will be significantly deshielded. Its signal is predicted to appear as a singlet in the range of 4.2-4.5 ppm .

  • -CH(OCH₃)₂: The six protons of the two equivalent methoxy groups will give rise to a sharp singlet, anticipated to be in the region of 3.2-3.4 ppm .

• Azepane Ring Protons:

  • H-2/H-6 (α to Nitrogen): These four protons on the carbons adjacent to the nitrogen will be deshielded due to the electronegativity of the nitrogen atom. They are expected to appear as a multiplet around 2.6-2.8 ppm .

  • H-3/H-5 (β to Nitrogen): These four protons are further from the nitrogen and will be more shielded. Their signals are predicted to be a multiplet in the region of 1.7-1.9 ppm .

  • H-4 (γ to Nitrogen): The two protons on the carbon furthest from the nitrogen will be the most shielded of the ring protons, appearing as a multiplet around 1.5-1.6 ppm .

The complexity of the multiplets for the ring protons arises from overlapping signals and complex spin-spin coupling.

Comparative ¹H NMR Analysis

To substantiate our prediction and to illustrate the influence of the N-substituent on the azepane ring, we present the experimental ¹H NMR data for a series of comparator compounds.

Comparative Data Summary:

Compound	H-2/H-6 (ppm)	H-3/H-5 (ppm)	H-4 (ppm)	Substituent Protons (ppm)
Hexahydro-1H-azepine	~2.7 (m, 4H)	~1.7 (m, 4H)	~1.5 (m, 4H)	~1.9 (s, 1H, NH)
1-Formylhexahydro-1H-azepine	~3.4 (m, 4H)	~1.7 (m, 4H)	~1.6 (m, 4H)	8.0 (s, 1H, CHO)
1-Acetylhexahydro-1H-azepine	~3.4 (t, 4H)	~1.7 (m, 4H)	~1.5 (m, 4H)	2.1 (s, 3H, COCH₃)
1-Ethylhexahydro-1H-azepine	~2.5 (t, 4H)	~1.6 (m, 4H)	~1.5 (m, 4H)	2.4 (q, 2H, CH₂CH₃), 1.0 (t, 3H, CH₂CH₃)
1-(4-Nitrophenyl)hexahydro-1H-azepine	~3.4 (m, 4H)	~1.8 (m, 4H)	~1.6 (m, 4H)	8.1 (d, 2H, Ar-H), 6.7 (d, 2H, Ar-H)
Predicted: 1-(Dimethoxymethyl)hexahydro-1H-azepine	~2.7 (m, 4H)	~1.8 (m, 4H)	~1.6 (m, 4H)	4.3 (s, 1H, NCH), 3.3 (s, 6H, OCH₃)

Analysis of Spectral Trends:

The electronic nature of the N-substituent profoundly impacts the chemical shifts of the α-protons (H-2/H-6).

• Electron-Withdrawing Groups: N-formyl, N-acetyl, and N-(4-nitrophenyl) groups are electron-withdrawing, which deshields the adjacent α-protons, shifting their signals downfield to the ~3.4 ppm region.[3][4]

• Electron-Donating/Alkyl Groups: The unsubstituted azepane (with an N-H) and the N-ethyl derivative show the α-protons at a more upfield position (~2.5-2.7 ppm).[5]

• Dimethoxymethyl Group: The N-CH(OCH₃)₂ group is expected to be less electron-withdrawing than a formyl or acetyl group. Therefore, the α-protons in the target molecule are predicted to be at a chemical shift intermediate between the unsubstituted and N-acyl derivatives, around 2.6-2.8 ppm.

The β and γ protons (H-3/H-5 and H-4) are less affected by the N-substituent, with their chemical shifts remaining relatively consistent across the series in the 1.5-1.9 ppm range.

Experimental Protocols

Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine:

A common method for the synthesis of N-(dimethoxymethyl)amines is the reaction of a secondary amine with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[6]

Caption: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine.

Step-by-Step Procedure:

• To a solution of hexahydro-1H-azepine (1.0 eq) in a suitable aprotic solvent (e.g., toluene or acetonitrile) is added N,N-dimethylformamide dimethyl acetal (1.1 eq).

• The reaction mixture is heated to reflux and the progress of the reaction is monitored by TLC or GC-MS.

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent and volatile byproducts are removed under reduced pressure.

• The crude product is purified by vacuum distillation or column chromatography on silica gel to afford the pure 1-(dimethoxymethyl)hexahydro-1H-azepine.

¹H NMR Sample Preparation and Acquisition:

• Accurately weigh approximately 5-10 mg of the purified compound.

• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).[7]

• Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of 300 MHz or higher.

• Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons for each resonance.

Conclusion

This guide provides a comprehensive framework for the ¹H NMR analysis of 1-(dimethoxymethyl)hexahydro-1H-azepine. By leveraging a comparative analysis with structurally related N-substituted azepanes, we have established a reliable prediction of its ¹H NMR spectrum. The presented data highlights the significant influence of the N-substituent's electronic properties on the chemical shifts of the azepane ring protons, particularly those in the α-position. The detailed experimental protocols for synthesis and NMR analysis provide a practical foundation for researchers working with this class of compounds. This comparative approach not only aids in the structural elucidation of the target molecule but also serves as a valuable reference for understanding the ¹H NMR spectroscopy of N-substituted saturated heterocycles.

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A Comparative Guide to the ¹³C NMR Characterization of 1-(dimethoxymethyl)azepane

This guide provides an in-depth analysis of the ¹³C NMR spectroscopic signature of 1-(dimethoxymethyl)azepane, a valuable synthetic intermediate in pharmaceutical research. Due to the limited availability of experimental spectra for this specific compound, this guide leverages predictive methodologies and comparative analysis with structurally analogous compounds to provide a robust framework for its characterization. This approach not only facilitates the identification of 1-(dimethoxymethyl)azepane but also deepens the understanding of structure-spectra correlations in related N-substituted heterocyclic systems.

The Significance of ¹³C NMR in Structural Elucidation

¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique in organic chemistry for the unambiguous determination of molecular structure. By probing the magnetic properties of the ¹³C nucleus, this method provides information on the number of non-equivalent carbon atoms in a molecule and their respective electronic environments.[1][2][3] The chemical shift of each carbon signal is highly sensitive to its local chemical environment, including the nature of neighboring atoms and functional groups.[4][5]

For a molecule such as 1-(dimethoxymethyl)azepane, ¹³C NMR is indispensable for confirming the integrity of the azepane ring and verifying the successful installation of the dimethoxymethyl group onto the nitrogen atom.

Predicted ¹³C NMR Spectrum of 1-(dimethoxymethyl)azepane

In the absence of a publicly available experimental spectrum, a predicted ¹³C NMR spectrum provides a reliable starting point for the characterization of 1-(dimethoxymethyl)azepane. The following table outlines the predicted chemical shifts, which are calculated based on established empirical data and computational algorithms.

Carbon Atom	Predicted Chemical Shift (ppm)	Assignment Rationale
C1 (Acetal CH)	102.5	The acetal carbon is deshielded due to the two adjacent electronegative oxygen atoms, placing it significantly downfield.
C2, C7 (α-CH₂)	52.0	These carbons are adjacent to the nitrogen atom, which is less electronegative than oxygen but still deshielding.
C3, C6 (β-CH₂)	28.0	These carbons are further from the heteroatom and are in a typical alkane-like environment.
C4, C5 (γ-CH₂)	26.5	These carbons are the most shielded within the azepane ring, exhibiting a characteristic upfield chemical shift.
Methoxy (OCH₃)	54.0	The methoxy carbons are directly attached to an electronegative oxygen atom, resulting in a downfield shift compared to typical alkyl carbons.

Disclaimer: Predicted chemical shifts are for guidance and may vary from experimental values.

Comparative ¹³C NMR Analysis

To build confidence in the predicted spectrum and to highlight the unique spectral features of 1-(dimethoxymethyl)azepane, a comparative analysis with structurally related compounds is essential.

Azepane: The Parent Ring System

Azepane serves as the foundational reference for the chemical shifts of the seven-membered ring.

Carbon Atom	Experimental Chemical Shift (ppm)
C2, C7	48.1
C3, C6	28.8
C4, C5	27.9

Solvent: CDCl₃

Analysis: Comparing the predicted shifts for the azepane ring in 1-(dimethoxymethyl)azepane to the experimental data for unsubstituted azepane reveals a downfield shift for the α-carbons (C2 and C7). This is a direct consequence of the electron-withdrawing effect of the N-substituted dimethoxymethyl group.

N-Formylazepane: The Amide Analogue

N-formylazepane provides an interesting comparison, featuring a carbonyl group attached to the nitrogen atom.

Carbon Atom	Experimental Chemical Shift (ppm)
C=O	162.5
C2	47.5 (trans), 41.5 (cis)
C7	47.5 (trans), 41.5 (cis)
C3, C6	28.5 (trans), 27.0 (cis)
C4, C5	26.5 (trans), 25.0 (cis)

Solvent: CDCl₃. Note: Rotational isomers (cis/trans) are observed due to hindered rotation around the N-C=O bond.

Analysis: The most striking difference is the presence of the highly deshielded carbonyl carbon at 162.5 ppm in N-formylazepane. Furthermore, the α-carbons (C2 and C7) in N-formylazepane are at a higher field compared to the predicted values for 1-(dimethoxymethyl)azepane. This suggests that the dimethoxymethyl group has a stronger deshielding effect on the adjacent ring carbons than the formyl group.

N,N-Dimethylformamide dimethyl acetal: Isolating the Acetal Moiety

This compound allows for a direct comparison of the dimethoxymethyl group's spectral signature.

Carbon Atom	Experimental Chemical Shift (ppm)
Acetal CH	101.2
Methoxy (OCH₃)	53.5
N-Methyl (NCH₃)	38.0

Solvent: CDCl₃

Analysis: The chemical shift of the acetal carbon in N,N-dimethylformamide dimethyl acetal (101.2 ppm) is in excellent agreement with the predicted value for 1-(dimethoxymethyl)azepane (102.5 ppm). Similarly, the methoxy carbons are also in close agreement. This provides strong evidence for the accuracy of the predicted chemical shifts for the N-substituent in the target molecule.

Summary of Comparative Data

Compound	Acetal CH (ppm)	α-CH₂ (ppm)	β-CH₂ (ppm)	γ-CH₂ (ppm)	Methoxy (ppm)	Other
1-(dimethoxymethyl)azepane (Predicted)	102.5	52.0	28.0	26.5	54.0	-
Azepane (Experimental)	-	48.1	28.8	27.9	-	-
N-Formylazepane (Experimental)	-	41.5-47.5	27.0-28.5	25.0-26.5	-	C=O: 162.5
N,N-Dimethylformamide dimethyl acetal (Experimental)	101.2	-	-	-	53.5	N-CH₃: 38.0

Experimental Protocol for ¹³C NMR Acquisition

A standard proton-decoupled ¹³C NMR spectrum should be acquired to obtain singlet signals for each unique carbon atom.[6]

1. Sample Preparation:

• Accurately weigh approximately 20-50 mg of the purified 1-(dimethoxymethyl)azepane.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can slightly influence chemical shifts.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• The following parameters are typical for a 400 MHz NMR spectrometer.

  • Pulse Program: A standard single-pulse experiment with broadband proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Solvent: Specify the deuterated solvent used for the lock channel.

  • Temperature: Set to a constant temperature, typically 298 K.

  • Spectral Width: A range of 0-220 ppm is generally sufficient for most organic molecules.[7]

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay (d1): A delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, which is important for accurate integration, although integration is not typically the primary focus in ¹³C NMR.

  • Number of Scans (ns): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) is required to achieve an adequate signal-to-noise ratio.[7]

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum to obtain pure absorption lineshapes.

• Apply a baseline correction to ensure a flat baseline.

• Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

Logical Workflow for ¹³C NMR Analysis

Caption: Workflow for ¹³C NMR characterization.

Conclusion

This guide has provided a comprehensive framework for the ¹³C NMR characterization of 1-(dimethoxymethyl)azepane. By integrating predictive data with a thorough comparative analysis of structurally related compounds, we have established a clear and reliable set of expectations for the ¹³C NMR spectrum of this molecule. The key distinguishing features are the downfield acetal carbon signal around 102.5 ppm and the deshielded α-carbons of the azepane ring at approximately 52.0 ppm. The detailed experimental protocol and logical workflow further equip researchers with the necessary tools for the successful acquisition and interpretation of ¹³C NMR data for this and similar compounds, ensuring confidence in their structural assignments.

References

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• Cromarty, A., & Proctor, G. R. (1978). Azepinones. Part 2. ¹H and ¹³C NMR spectra of 1-substituted, 1,2-disubstituted, and 1,2,2-trisubstituted 1H-azepin-3 (2H)-ones. Journal of the Chemical Society, Perkin Transactions 1, 1747-1751.
• Bruker. (n.d.). Basic NMR Experiments.
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The Dimethoxymethyl (MOM) Group: A Strategic Asset in Complex Synthesis

A Comparative Guide to an Essential Alcohol Protecting Group

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and avoiding unwanted side reactions. Among the arsenal of functionalities available to a synthetic chemist, the dimethoxymethyl (MOM) ether stands out as a versatile and reliable choice for the protection of alcohols. This guide provides an in-depth comparison of the MOM group with other commonly employed alcohol protecting groups, supported by experimental data and detailed protocols, to empower researchers in making informed strategic decisions in their synthetic endeavors.

The Strategic Advantage of the MOM Protecting Group

The dimethoxymethyl (MOM) group forms a stable acetal with an alcohol, effectively masking its nucleophilic and acidic nature. Its popularity stems from a favorable combination of stability across a wide range of reaction conditions and the relative ease of its introduction and removal. This balance makes it a workhorse in the synthesis of complex molecules, particularly in the pharmaceutical and natural product sectors.

The primary advantages of employing a MOM protecting group include:

• Broad Orthogonal Stability: MOM ethers exhibit remarkable stability towards a variety of reagents, including strong bases (e.g., organolithiums, Grignards), nucleophiles, and many oxidizing and reducing agents.[1] This robustness allows for a wide array of chemical transformations to be performed on other parts of the molecule without affecting the protected alcohol.

• Mild Deprotection Conditions: While stable to many reagents, the MOM group can be readily cleaved under acidic conditions, typically using protic or Lewis acids.[2] This allows for selective deprotection in the presence of other protecting groups that are sensitive to different cleavage conditions, a key principle in orthogonal protection strategies.[3]

• Minimal Steric Bulk: Compared to other bulky protecting groups like tert-butyldimethylsilyl (TBS), the MOM group is relatively small, which can be advantageous in sterically congested environments.

Comparative Analysis with Common Alcohol Protecting Groups

The choice of a protecting group is highly dependent on the specific synthetic context. Below is a comparative analysis of the MOM group against other frequently used alcohol protecting groups: 2-(trimethylsilyl)ethoxymethyl (SEM), tert-butyldimethylsilyl (TBS), and benzyl (Bn) ethers.

Protecting Group	Structure	Introduction Conditions	Deprotection Conditions	Key Advantages	Key Disadvantages
Dimethoxymethyl (MOM)	-CH₂OCH₃	MOM-Cl, base (e.g., DIPEA) or NaH[1]	Acidic conditions (e.g., HCl, TFA, PPTS)[2]	Broad stability, mild acidic cleavage	MOM-Cl is carcinogenic[1]
2-(Trimethylsilyl)ethoxymethyl (SEM)	-CH₂OCH₂CH₂Si(CH₃)₃	SEM-Cl, base (e.g., DIPEA) or NaH[4]	Fluoride sources (e.g., TBAF, HF), some Lewis acids[4][5]	Orthogonal to acid/base labile groups	Can be difficult to remove in some cases[4]
tert-Butyldimethylsilyl (TBS)	-Si(CH₃)₂(C(CH₃)₃)	TBS-Cl, imidazole in DMF[1]	Fluoride sources (e.g., TBAF), acidic conditions[6]	Easily introduced, stable to many conditions	Labile to strong acid and fluoride
Benzyl (Bn)	-CH₂Ph	BnBr or BnCl, base (e.g., NaH)[7]	Catalytic hydrogenation (e.g., H₂, Pd/C), strong acid[7]	Very stable to a wide range of conditions	Harsh deprotection may affect other functional groups

This table highlights the distinct profiles of each protecting group. For instance, the MOM group's reliance on acidic cleavage provides an orthogonal strategy when fluoride-labile silyl groups like TBS or SEM are present elsewhere in the molecule.[8] Conversely, the SEM group's unique fluoride-mediated deprotection offers an alternative when acid-sensitive functionalities must be preserved.[4] Benzyl ethers, while exceptionally robust, often require reductive cleavage, which may not be compatible with other reducible functional groups in the molecule.[9]

Experimental Protocols

To provide a practical understanding of the application of these protecting groups, detailed experimental protocols for the protection and deprotection of a generic primary alcohol are provided below.

Dimethoxymethyl (MOM) Protection and Deprotection

Protection of a Primary Alcohol with MOM-Cl:

• Rationale: This protocol utilizes a non-nucleophilic base, diisopropylethylamine (DIPEA), to neutralize the HCl generated during the reaction without competing with the alcohol for the MOM-Cl. The reaction is typically carried out in a non-polar solvent like dichloromethane (DCM).

Step-by-Step Protocol:

• To a solution of the primary alcohol (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add DIPEA (2.0 eq).

• Slowly add dimethoxymethyl chloride (MOM-Cl, 1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with DCM, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Deprotection of a MOM Ether:

• Rationale: This protocol employs a mild acidic condition using pyridinium p-toluenesulfonate (PPTS), which is less harsh than strong mineral acids and can be advantageous for sensitive substrates.

Step-by-Step Protocol:

• To a solution of the MOM-protected alcohol (1.0 eq) in a mixture of tert-butanol and water, add a catalytic amount of PPTS (0.1 eq).

• Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and neutralize with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

tert-Butyldimethylsilyl (TBS) Protection and Deprotection

Protection of a Primary Alcohol with TBS-Cl:

• Rationale: Imidazole is used as a base to activate the TBS-Cl and scavenge the HCl byproduct. Dimethylformamide (DMF) is a common solvent for this reaction.[1]

Step-by-Step Protocol:

• To a solution of the primary alcohol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF at room temperature under an inert atmosphere, add tert-butyldimethylsilyl chloride (TBS-Cl, 1.2 eq) in one portion.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Pour the reaction mixture into water and extract with diethyl ether.

• Combine the organic layers, wash successively with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Deprotection of a TBS Ether:

• Rationale: Tetrabutylammonium fluoride (TBAF) is a common reagent for cleaving silyl ethers due to the high affinity of fluoride for silicon.[6]

Step-by-Step Protocol:

• To a solution of the TBS-protected alcohol (1.0 eq) in tetrahydrofuran (THF) at room temperature, add a 1.0 M solution of TBAF in THF (1.1 eq).

• Stir the reaction at room temperature and monitor by TLC.

• Once the reaction is complete, quench with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.[6]

Visualizing the Chemistry: Reaction Mechanisms and Workflow

To further elucidate the chemical transformations and strategic considerations, the following diagrams illustrate the reaction mechanisms and a decision-making workflow for selecting an alcohol protecting group.

Caption: Mechanism of MOM protection of an alcohol.

Caption: Mechanism of acidic deprotection of a MOM ether.

Caption: Decision workflow for selecting an alcohol protecting group.

Conclusion

The dimethoxymethyl protecting group is a powerful tool in the arsenal of the synthetic organic chemist. Its robust nature, coupled with mild acidic cleavage conditions, provides a strategic advantage in the assembly of complex molecules. By understanding its properties in comparison to other common protecting groups like SEM, TBS, and Benzyl ethers, researchers can devise more efficient and elegant synthetic routes. The provided experimental protocols and decision-making workflow serve as a practical guide for the effective implementation of the MOM group in achieving challenging synthetic targets.

References

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• University of Windsor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Schmalz, H.-G., & Siegel, S. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters, 2(18), 2935-2937.

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Unlocking Stereochemical Control: A Comparative Guide to Reactions Involving 1-(Dimethoxymethyl)hexahydro-1H-azepine

In the landscape of modern synthetic chemistry, the quest for precise control over stereochemistry is paramount, particularly in the development of pharmaceutical agents where the chirality of a molecule can dictate its efficacy and safety. Chiral auxiliaries have emerged as a powerful and reliable tool in this endeavor, offering a pathway to high levels of stereoselectivity by temporarily imparting their chirality to a prochiral substrate.[1] This guide provides an in-depth assessment of the potential utility of 1-(Dimethoxymethyl)hexahydro-1H-azepine in stereoselective reactions, a compound of interest due to its unique structural features. As direct experimental data for this specific reagent in asymmetric synthesis is not yet prevalent in the literature, this guide will draw upon well-established principles and comparative data from structurally analogous and extensively studied systems to forecast its performance and guide future research.

The Conceptual Framework: Chiral Auxiliaries in Asymmetric Synthesis

Asymmetric synthesis is a cornerstone of modern organic chemistry, aiming to produce a specific stereoisomer of a chiral product.[2] A widely employed strategy is the use of chiral auxiliaries. These are enantiomerically pure compounds that are reversibly attached to a substrate, directing the stereochemical outcome of a subsequent reaction.[1] The auxiliary is then removed to yield the desired enantiomerically enriched product. The effectiveness of a chiral auxiliary is determined by its ability to induce high diastereoselectivity, its ease of attachment and removal, and its recyclability.

Prominent examples of successful chiral auxiliaries include Evans oxazolidinones and Oppolzer's camphorsultam, which have demonstrated exceptional stereocontrol in a variety of carbon-carbon bond-forming reactions, such as alkylations and aldol additions.[1] Proline and its derivatives have also been extensively used, not only as chiral auxiliaries but also as organocatalysts.[3][4]

Structural Dissection of 1-(Dimethoxymethyl)hexahydro-1H-azepine: A Molecule of Potential

1-(Dimethoxymethyl)hexahydro-1H-azepine possesses two key structural motifs that suggest its potential in stereoselective synthesis: the hexahydro-1H-azepine ring and the N-dimethoxymethyl group.

• The Hexahydro-1H-azepine (Azepane) Ring: This seven-membered saturated heterocyclic amine is a flexible yet conformationally defined scaffold. The conformational preferences of the seven-membered ring, while more complex than their five- and six-membered counterparts, can create a distinct steric environment.[5] This environment is crucial for biasing the approach of reagents to one face of a reactive intermediate. The nitrogen atom serves as a convenient point of attachment for acyl groups, transforming the molecule into a chiral amide.

• The N-Dimethoxymethyl Group: This functional group is a protected form of a formyl group (an N-formamide). This group can serve two primary purposes. Firstly, in its protected acetal form, it can act as a chiral directing group itself, leveraging the stereochemistry of the azepane ring. Chiral acetals are known to be effective in inducing asymmetry.[6][7] Secondly, deprotection to the N-formyl group would provide a chiral N-formyl amide, a scaffold that can be explored in various asymmetric transformations.

The following diagram illustrates the workflow for utilizing a chiral auxiliary in asymmetric synthesis.

Caption: General workflow of chiral auxiliary-mediated asymmetric synthesis.

Comparative Analysis: Performance of Analogous Systems

To assess the potential of 1-(Dimethoxymethyl)hexahydro-1H-azepine, we will compare it with well-established chiral auxiliaries in two key stereoselective transformations: enolate alkylation and aldol reactions.

Asymmetric Alkylation of Enolates

The alkylation of chiral enolates is a fundamental C-C bond-forming reaction. The diastereoselectivity is typically governed by the steric hindrance imposed by the chiral auxiliary, which blocks one face of the enolate from the incoming electrophile.

Hypothetical Application of 1-Acylhexahydro-1H-azepine:

For use in alkylation, the dimethoxymethyl group of our target molecule would be replaced with an acyl group (e.g., propanoyl). The resulting N-acylhexahydroazepine would then be deprotonated to form a chiral enolate. The flexible seven-membered ring is expected to adopt a preferred conformation to minimize steric interactions, thereby creating a biased steric environment.

The following diagram illustrates the proposed mechanism for the diastereoselective alkylation of a chiral N-acylhexahydroazepine.

Caption: Proposed pathway for diastereoselective alkylation.

Comparative Performance Data:

To predict the efficacy of this hypothetical reaction, we can examine the performance of established chiral auxiliaries in similar alkylation reactions.

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(S)-Proline-derived auxiliary	Propanoylamide	Benzyl bromide	99.7:0.3	86-98	[3]
(S)-Proline-derived auxiliary	Propanoylamide	n-Butyl iodide	96:4	86-98	[3]
Evans Oxazolidinone	N-Propionyl	Benzyl bromide	>99:1	~90	[8]
Evans Oxazolidinone	N-Propionyl	Methyl iodide	98:2	~95	[8]

• Analysis and Prediction: The high diastereoselectivities achieved with both proline-derived and Evans auxiliaries are due to their rigid, well-defined structures that create a highly biased environment for the enolate. The proline-based auxiliaries, featuring a five-membered ring, and Evans auxiliaries with their five-membered oxazolidinone ring, provide excellent facial shielding. The seven-membered ring of the azepane auxiliary is more flexible, which could potentially lead to lower diastereoselectivity. However, specific conformations may be stabilized through chelation with the lithium counterion of the enolate, potentially leading to high levels of stereocontrol. It is reasonable to predict that while it may not initially reach the exceptional levels of Evans auxiliaries, good to excellent diastereoselectivity could be achievable with optimization of reaction conditions (e.g., solvent, temperature, additives).

Asymmetric Aldol Reactions

The aldol reaction is another powerful tool for constructing C-C bonds and creating new stereocenters. The stereochemical outcome is highly dependent on the geometry of the enolate (Z or E) and the facial bias imposed by the chiral auxiliary.

Hypothetical Application of 1-Acylhexahydro-1H-azepine:

Similar to the alkylation, an N-acyl derivative of hexahydroazepine could be used to generate a chiral enolate for reaction with an aldehyde. The formation of a boron enolate, a common strategy in Evans aldol reactions, could enforce a specific enolate geometry and transition state, leading to high diastereoselectivity.[9]

Comparative Performance Data:

Chiral Auxiliary	Enolate Source	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
Evans Oxazolidinone	N-Propionyl (Boron enolate)	Isobutyraldehyde	>99:1 (syn)	80	[10]
Sulfur-based Auxiliary	N-Acetyl (Titanium enolate)	Benzaldehyde	>98:2 (syn)	High	[11]
(L)-Proline (as catalyst)	Acetone	4-Nitrobenzaldehyde	93:7 (anti)	68	[4][12]

• Analysis and Prediction: The exceptional syn-selectivity of the Evans aldol reaction is a result of a highly organized, chair-like Zimmerman-Traxler transition state, which is directed by the chiral oxazolidinone.[10] Sulfur-based analogs have also shown excellent performance.[11] The conformational flexibility of the seven-membered azepane ring in our proposed auxiliary presents a challenge to achieving such a rigidly defined transition state. This could lead to a mixture of syn and anti products or lower diastereoselectivity for the desired isomer. However, the potential for chelation control with an appropriate Lewis acid (e.g., TiCl₄, Bu₂BOTf) could favor a specific transition state, leading to synthetically useful levels of stereocontrol. Further investigation into the conformational behavior of the azepane-derived enolates would be crucial.

Experimental Protocols: A Guide for Future Investigation

To validate the potential of 1-(Dimethoxymethyl)hexahydro-1H-azepine, the following experimental protocols for key transformations are proposed.

Protocol 1: Synthesis of N-Propanoyl-hexahydro-1H-azepine

• To a solution of 1-(Dimethoxymethyl)hexahydro-1H-azepine (1.0 eq) in a suitable solvent (e.g., CH₂Cl₂), add triethylamine (1.5 eq).

• Cool the mixture to 0 °C and add propanoyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous NaHCO₃ and extract the product with CH₂Cl₂.

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford N-propanoyl-hexahydro-1H-azepine.

Protocol 2: Diastereoselective Alkylation

• Dissolve N-propanoyl-hexahydro-1H-azepine (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

• Add lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir for 30 minutes to form the enolate.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) and stir at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature.

• Extract the product with ethyl acetate, wash with brine, and dry over Na₂SO₄.

• Concentrate the solution and determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or chiral HPLC analysis.

• Purify the product by flash column chromatography.

The following diagram outlines the key steps in the proposed experimental workflow for assessing the diastereoselective alkylation.

Caption: Workflow for synthesis and evaluation of diastereoselective alkylation.

Conclusion and Future Outlook

While direct experimental validation is pending, a thorough analysis of the structural features of 1-(Dimethoxymethyl)hexahydro-1H-azepine and a comparative study of analogous systems suggest that it holds promise as a precursor for a novel class of chiral auxiliaries. The seven-membered azepane ring offers a unique conformational landscape that, with careful optimization of reaction conditions, could be harnessed to achieve high levels of stereocontrol in key synthetic transformations.

Future research should focus on the synthesis of various N-acyl derivatives and their application in a range of stereoselective reactions. A detailed investigation into the conformational preferences of the azepane ring and its enolates through computational studies and NMR analysis will be instrumental in understanding and predicting the stereochemical outcomes. The development of efficient methods for the cleavage and recovery of the hexahydroazepine auxiliary will also be crucial for its practical application. The exploration of this and other novel chiral scaffolds will undoubtedly continue to enrich the toolbox of the synthetic chemist, enabling the efficient and elegant construction of complex chiral molecules.

References

• Evans, D. A. (1981). Stereoselective Alkylation Reactions of Chiral Enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• "Chiral auxiliary." Wikipedia, The Free Encyclopedia. [Link]

• "Asymmetric synthesis." Wikipedia, The Free Encyclopedia. [Link]

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Enantioselective Organocatalytic Diels−Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244. [Link]

• "Highly stereoselective alkylation of (S)-proline-based chiral auxiliaries." ResearchGate. [Link]

• "Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses." IntechOpen. [Link]

• "Chiral Proline Based Reactions." Chemistry LibreTexts. [Link]

• "Asymmetric synthesis via acetal templates. 4. Reactions with silylacetylenic compounds. Formation of chiral propargylic alcohols." Journal of the American Chemical Society. [Link]

• "Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis." SFU Summit. [Link]

• "Seven-Membered Rings." SciSpace. [Link]

• "evans enolate alkylation-hydrolysisx." University of Rochester. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(Dimethoxymethyl)hexahydro-1H-azepine

This guide provides a detailed, safety-first protocol for the proper disposal of 1-(Dimethoxymethyl)hexahydro-1H-azepine. As drug development professionals, our responsibility extends beyond synthesis and analysis to the safe management and disposal of all chemical substances. This document is designed to equip researchers and scientists with the necessary knowledge to handle this specific compound's waste stream responsibly, ensuring personnel safety and environmental protection. The procedures outlined herein are built upon established principles of laboratory safety and chemical waste management.

Understanding the Compound: A Proactive Approach to Safety

1-(Dimethoxymethyl)hexahydro-1H-azepine is a molecule composed of two key functional groups that dictate its handling and disposal requirements:

• Hexahydro-1H-azepine (Azepane) Ring: A saturated, seven-membered nitrogen-containing heterocycle. Compounds in this class can exhibit corrosive properties and may cause skin, eye, and respiratory irritation.[1][2]

• Dimethoxymethyl Acetal Group: Acetals are generally stable under neutral or basic conditions but are susceptible to hydrolysis under acidic conditions, which would yield the corresponding aldehyde and alcohol. This reactivity necessitates careful segregation from acidic waste streams.

Given its structure, and in the absence of a specific Safety Data Sheet (SDS), we must infer its potential hazards from related compounds. Many azepine derivatives are classified as harmful if swallowed and are noted to be very toxic to aquatic life with long-lasting effects.[2][3] Therefore, under no circumstances should this compound be released into the environment via the sewage system.[2]

Table 1: Inferred Hazard Profile and Safety Considerations

Hazard Category	Associated Risk	Rationale & Causality
Health Hazards	Causes serious eye irritation/damage; Causes skin irritation; May cause respiratory irritation.[1][2] Harmful if swallowed.[2][3]	The nitrogenous azepine ring is a common feature in compounds that are irritants or corrosives.
Chemical Reactivity	Incompatible with strong oxidizing agents and acids.[1][4]	The acetal group can hydrolyze in the presence of acid. The amine functionality can react with strong oxidizers.
Environmental Hazard	Potentially very toxic to aquatic life with long-lasting effects.[3]	Many nitrogen-containing heterocyclic compounds exhibit environmental toxicity. Direct release to drains must be prevented.

Pre-Disposal Protocol: Engineering Controls and Personal Protective Equipment (PPE)

Before beginning any waste consolidation or disposal procedure, it is imperative to establish a safe working environment. The causality is simple: preventing exposure is the most effective safety measure.

Engineering Controls: All handling and preparation of 1-(Dimethoxymethyl)hexahydro-1H-azepine for disposal must be conducted within a certified chemical fume hood.[4][5] This primary engineering control is non-negotiable and serves to prevent the inhalation of any potential vapors or aerosols.[5][6]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to create a barrier between the researcher and the chemical.

• Eye Protection: Wear NIOSH-approved safety goggles.[5] A full-face shield should be used in addition to goggles if there is a significant splash risk.[7]

• Hand Protection: Use chemical-resistant nitrile gloves.[8] Immediately dispose of gloves if contamination is suspected and wash hands thoroughly.[5]

• Body Protection: A flame-retardant lab coat, fully buttoned, is mandatory.[5] Long pants and closed-toe shoes must be worn to ensure no skin is exposed.[6]

Step-by-Step Waste Disposal Workflow

This protocol ensures that the waste is handled, stored, and disposed of in compliance with standard laboratory safety practices and environmental regulations.

Step 1: Waste Characterization and Segregation

• Identify the Waste Stream: Classify 1-(Dimethoxymethyl)hexahydro-1H-azepine waste as a non-halogenated organic chemical waste .

• Segregation is Key: Do NOT mix this waste with incompatible materials. Specifically, keep it separate from:

  • Acidic waste streams (to prevent hydrolysis of the acetal).

  • Strong oxidizing agents.[9]

  • Halogenated solvent waste.

• Aqueous vs. Organic: If the waste is in an aqueous solution, it must still be collected as chemical waste due to its potential aquatic toxicity.[3] Do not pour it down the drain.

Step 2: Containerization

• Select an Appropriate Container: Use a designated hazardous waste container that is made of a material compatible with the chemical (e.g., a high-density polyethylene or glass container for liquids).

• Container Integrity: Ensure the container is in good condition, free from cracks or leaks, and has a tightly sealing cap.[10]

• Fill Level: Do not fill the waste container beyond 90% of its capacity to allow for vapor expansion and prevent spills.[10]

Step 3: Labeling

• Immediate Labeling: Affix a hazardous waste tag to the container before adding any waste.

• Complete and Accurate Information: The label must be filled out clearly and completely, including:

  • The words "Hazardous Waste".

  • The full, unambiguous chemical name: "1-(Dimethoxymethyl)hexahydro-1H-azepine".

  • List all constituents and their approximate percentages if it is a mixed waste stream.

  • The date accumulation started.

  • The associated hazards (e.g., Irritant, Environmentally Hazardous).

Step 4: Temporary Storage (Satellite Accumulation)

• Designated Area: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[11]

• Safe Storage Conditions: The SAA must be in a cool, dry, and well-ventilated location, away from heat sources or open flames.[8]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks.

Step 5: Final Disposal

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1]

• Follow Institutional Procedures: Adhere strictly to your organization's specific procedures for waste handoff and documentation.

Emergency Procedures: Spills and Exposures

Accidents can happen, and preparedness is crucial for mitigating their impact.

Spill Management:

• Small Spills:

  • Ensure the area is well-ventilated.[2]

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or chemical absorbent pads.[3]

  • Carefully collect the contaminated absorbent material using spark-proof tools and place it into a sealable, labeled container for disposal as hazardous waste.[2][12]

  • Clean the spill surface thoroughly to remove any residual contamination.[3]

• Large Spills:

  • Evacuate all personnel from the immediate area.

  • If it can be done without risk, stop the source of the leak.

  • Prevent the spill from entering drains or waterways.[2]

  • Contact your institution's EHS or emergency response team immediately.

Personnel Exposure:

• Skin Contact: Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes.[2] Remove all contaminated clothing.[13] Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.

• Ingestion: DO NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.

Visualization of the Disposal Workflow

The following diagram illustrates the logical progression for the safe disposal of 1-(Dimethoxymethyl)hexahydro-1H-azepine.

Caption: Logical workflow for the safe disposal of chemical waste.

References

• Chem Service. (2014, November 3). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET 1-BOC-hexahydro-1,4-diazepine.
• CymitQuimica. (n.d.). CAS 111-49-9: 1H-Azepine, hexahydro-.
• UNC Environment, Health and Safety. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• Purosolv. (2025, February 21). Safety Protocols for Handling Pharma-Grade Acetone in Laboratories.
• Tüpraş. (2014, December 13). SAFETY DATA SHEET EXTRACT.
• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetaldehyde.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET 1-(4-Nitrophenyl)azepane.
• AA Blocks. (2026, January 10). Safety Data Sheet.
• University of Wisconsin-La Crosse. (n.d.). Part D: Chemical Safety Procedures for Laboratories.
• Stanford University. (n.d.). Acetaldehyde Laboratory Chemical Safety Summary.
• University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• ChemicalBook. (2025, July 19). 1H-Azepine, hexahydro-4-methoxy- - Safety Data Sheet.

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